(aS,bS)-rel-Bedaquiline-d6

Core Science & Biosynthesis

An In-depth Technical Guide to (aS,bS)-rel-Bedaquiline-d6: Chemical Structure, Properties, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(aS,bS)-rel-Bedaquiline-d6 is the deuterated analog of Bedaquiline, a diarylquinoline antimycobacterial agent that represents a significant advancement in the treatment of multidrug-resistant tuberculosis (MDR-TB). Its unique mechanism of action, targeting the proton pump of mycobacterial ATP synthase, has made it a cornerstone in combination therapies against resistant strains of Mycobacterium tuberculosis. This technical guide provides a comprehensive overview of the chemical structure, physicochemical and biological properties, and detailed experimental protocols for the analysis of (aS,bS)-rel-Bedaquiline-d6, intended to support research and development efforts in the field of infectious diseases. The inclusion of a deuterated internal standard is crucial for accurate bioanalytical quantification, making this molecule essential for pharmacokinetic and metabolic studies.

Chemical Structure and Identification

(aS,bS)-rel-Bedaquiline-d6 is a stereoisomer of Bedaquiline in which six hydrogen atoms on the dimethylamino group have been replaced by deuterium (B1214612). This isotopic labeling provides a distinct mass signature for use as an internal standard in mass spectrometry-based assays.

Chemical Structure:

Table 1: Chemical Identifiers of (aS,bS)-rel-Bedaquiline-d6 [1]

Identifier	Value
IUPAC Name	(1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-[bis(trideuteriomethyl)amino]-2-(naphthalen-1-yl)-1-phenylbutan-2-ol
Molecular Formula	C₃₂H₂₅D₆BrN₂O₂
Molecular Weight	561.54 g/mol
CAS Number	2271264-27-6
InChI Key	QUIJNHUBAXPXFS-WJOYGKKRSA-N
SMILES	[2H]C([2H])([2H])N(CC--INVALID-LINK--(--INVALID-LINK--C4=C(N=C5C=CC(=CC5=C4)Br)OC)O)C([2H])([2H])[2H]

Physicochemical and Biological Properties

The physicochemical properties of (aS,bS)-rel-Bedaquiline-d6 are comparable to its non-deuterated counterpart, with the primary difference being its molecular weight. Its biological activity is directly linked to the action of Bedaquiline.

Table 2: Physicochemical Properties of (aS,bS)-rel-Bedaquiline-d6 [1]

Property	Value
Appearance	White to Off-White Solid
Solubility	Chloroform (Slightly), DMF (Slightly), Methanol (Slightly, Heated, Sonicated)
XLogP3-AA	7.2
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	8
Topological Polar Surface Area	45.6 Ų

Biological Activity and Mechanism of Action

Bedaquiline, and by extension its deuterated analog, exerts its bactericidal effect by specifically inhibiting the c-subunit of the F1F0-ATP synthase in Mycobacterium tuberculosis. This enzyme is critical for the production of ATP, the primary energy currency of the cell. By binding to the ATP synthase, Bedaquiline disrupts the proton motive force, leading to a depletion of cellular energy and ultimately, bacterial cell death. This mechanism is effective against both replicating and non-replicating (dormant) mycobacteria.

Experimental Protocols

Synthesis of (aS,bS)-rel-Bedaquiline-d6

General Synthetic Approach:

The synthesis of Bedaquiline typically involves the coupling of a substituted quinoline (B57606) derivative with a naphthyl ketone. To introduce the d6-dimethylamino group, a deuterated source of dimethylamine (B145610), such as N,N-di(trideuteriomethyl)amine or a precursor, would be utilized in the appropriate step, commonly through a Mannich-type reaction or by alkylation of a primary amine intermediate. The stereochemistry at the two chiral centers is critical for activity and is often established through chiral resolution or asymmetric synthesis.

Example of a key synthetic step modification:

In a synthetic route involving the reaction of a precursor with dimethylamine to form the final product, the protocol would be modified as follows:

• Standard Reagent: Dimethylamine (gas or solution in THF/ethanol).

• Modified Reagent for d6 analog: N,N-di(trideuteriomethyl)amine (d6-dimethylamine) would be substituted for dimethylamine.

• Reaction Conditions: The reaction conditions (solvent, temperature, reaction time) would likely be similar to those for the non-deuterated synthesis, with potential minor adjustments to optimize yield and purity.

• Purification: Purification would be carried out using standard techniques such as column chromatography or recrystallization. Characterization would involve NMR and mass spectrometry to confirm the incorporation and location of the deuterium atoms.

Analytical Method: Quantification of Bedaquiline-d6 in Human Plasma by LC-MS/MS

This protocol describes a validated method for the sensitive and specific quantification of Bedaquiline and its deuterated internal standard in human plasma.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 50 µL of human plasma in a microcentrifuge tube, add 25 µL of an internal standard working solution of (aS,bS)-rel-Bedaquiline-d6 in methanol.

• Vortex for 30 seconds.

• Add 1 mL of methyl tertiary butyl ether (MTBE).

• Vortex for 10 minutes.

• Centrifuge at 10,000 rpm for 5 minutes at 4°C.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex for 30 seconds.

• Transfer to an autosampler vial for analysis.

2. Chromatographic Conditions:

• LC System: Agilent 1200 Series or equivalent.

• Column: Zorbax Eclipse Plus C18 (50 x 4.6 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

3. Mass Spectrometric Conditions:

• MS System: AB Sciex API 4000 triple quadrupole mass spectrometer or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Bedaquiline: Q1 555.2 -> Q3 480.3

  • (aS,bS)-rel-Bedaquiline-d6: Q1 561.2 -> Q3 486.3

• Key MS Parameters:

  • Curtain Gas: 20 psi

  • Collision Gas: 6 psi

  • IonSpray Voltage: 5500 V

  • Temperature: 500°C

Biological Assay: ATP Synthesis Inhibition Assay

This protocol describes a method to determine the inhibitory activity of compounds against mycobacterial ATP synthase.

1. Preparation of Inverted Membrane Vesicles (IMVs) from Mycobacterium smegmatis:

• Grow M. smegmatis mc²155 to mid-log phase in Middlebrook 7H9 broth supplemented with ADC and Tween 80.

• Harvest cells by centrifugation and wash with a suitable buffer (e.g., 50 mM MOPS, 5 mM MgCl₂, pH 7.0).

• Resuspend the cell pellet in the same buffer containing DNase I and lysozyme.

• Disrupt the cells by French press or sonication.

• Remove unbroken cells and debris by low-speed centrifugation.

• Pellet the membrane fraction by ultracentrifugation.

• Resuspend the IMVs in the buffer and store at -80°C.

2. ATP Synthesis Assay:

• The assay measures ATP production via a luciferase-luciferin-based system.

• Prepare a reaction mixture containing buffer (50 mM Tricine-KOH, pH 7.5, 100 mM KCl, 5 mM MgCl₂, 5 mM potassium phosphate), ADP, luciferin, and luciferase.

• Add the IMVs to the reaction mixture.

• Add varying concentrations of the test compound (e.g., Bedaquiline) or vehicle control.

• Initiate the reaction by adding a respiratory substrate (e.g., succinate).

• Measure the luminescence signal over time using a luminometer.

• Calculate the rate of ATP synthesis and determine the IC₅₀ value for the test compound.

Visualizations

The following diagrams illustrate the mechanism of action of Bedaquiline and a general workflow for antitubercular drug screening.

Caption: Mechanism of action of Bedaquiline on mycobacterial ATP synthase.

Caption: General experimental workflow for anti-tuberculosis drug screening.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Characterization of Deuterated Bedaquiline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of deuterated Bedaquiline, a critical tool in the development and clinical monitoring of this vital antituberculosis drug. Deuterated analogs of pharmaceutical compounds, such as Bedaquiline-d6, are essential as internal standards in bioanalytical assays, enabling precise and accurate quantification in complex biological matrices. This document outlines a plausible synthetic pathway, detailed characterization methodologies, and the mechanism of action of Bedaquiline.

Introduction to Bedaquiline and the Role of Deuteration

Bedaquiline, marketed under the brand name Sirturo, is a diarylquinoline antimycobacterial agent that represents a significant advancement in the treatment of multidrug-resistant tuberculosis (MDR-TB). Its novel mechanism of action, the inhibition of mycobacterial ATP synthase, makes it a cornerstone of modern TB therapy.

Deuteration, the selective replacement of hydrogen atoms with their heavier isotope deuterium (B1214612), is a common strategy in drug development and analysis. The resulting isotopologues are chemically identical to the parent drug but are easily distinguishable by mass spectrometry due to their increased molecular weight. This property makes deuterated compounds, such as Bedaquiline-d6, ideal internal standards for pharmacokinetic and bioequivalence studies, ensuring the reliability of quantitative data.

Synthesis of Deuterated Bedaquiline (Bedaquiline-d6)

The synthesis can be envisioned as a multi-step process involving the preparation of deuterated precursors followed by their incorporation into the Bedaquiline scaffold.

Proposed Synthetic Workflow

The overall synthesis strategy involves the preparation of two key deuterated intermediates: 6-bromo-2-(trideuteriomethoxy)-3-(oxiran-2-yl)quinoline and a deuterated organometallic reagent derived from a deuterated amine.

Caption: Proposed workflow for the synthesis of deuterated Bedaquiline.

Experimental Protocols

Step 1: Synthesis of Deuterated N,N-Dimethylamine (CD₃)₂NH

A common method for the synthesis of deuterated dimethylamine (B145610) involves the reaction of a protected amine with a deuterated methylating agent.

• Materials: N-Boc-benzylamine, sodium hydride (NaH), deuterated methyl tosylate (TsO-CD₃), palladium on carbon (Pd/C), hydrogen gas (H₂), hydrochloric acid (HCl).

• Procedure:

  • N-Boc-benzylamine is reacted with sodium hydride to generate the corresponding anion.

  • The anion is then reacted with two equivalents of deuterated methyl tosylate to yield N-Boc-N,N-bis(trideuteriomethyl)benzylamine.

  • The Boc protecting group is removed under acidic conditions.

  • The benzyl (B1604629) group is subsequently removed by catalytic hydrogenation using Pd/C and H₂ gas to afford deuterated dimethylamine, which can be isolated as its hydrochloride salt.

Step 2: Synthesis of 6-bromo-2-(trideuteriomethoxy)quinoline

This step involves the introduction of a trideuteriomethoxy group onto the quinoline core.

• Materials: 6-bromo-2-chloroquinoline, sodium methoxide-d₃ (NaOCD₃), N,N-dimethylformamide (DMF).

• Procedure:

  • 6-bromo-2-chloroquinoline is dissolved in anhydrous DMF.

  • Sodium methoxide-d₃ is added to the solution.

  • The reaction mixture is heated to facilitate the nucleophilic aromatic substitution of the chloro group with the trideuteriomethoxy group.

  • The product is isolated and purified by column chromatography.

Step 3: Synthesis of Deuterated Bedaquiline

The final assembly of the deuterated Bedaquiline molecule involves a multi-step sequence starting from the deuterated quinoline intermediate.

• Materials: 6-bromo-2-(trideuteriomethoxy)quinoline, 1-naphthylacetonitrile (B90670), phenylmagnesium bromide, deuterated N,N-dimethyl-2-oxiranemethanamine.

• Procedure:

  • A Grignard reaction between 6-bromo-2-(trideuteriomethoxy)quinoline and phenylmagnesium bromide is performed to introduce the phenyl group.

  • The resulting intermediate is then reacted with 1-naphthylacetonitrile to form a key precursor.

  • This precursor undergoes a ring-opening reaction with a deuterated epoxide, N,N-bis(trideuteriomethyl)-2-oxiranemethanamine, which can be synthesized from epichlorohydrin (B41342) and deuterated dimethylamine.

  • The final product, deuterated Bedaquiline, is purified using chromatographic techniques.

Characterization of Deuterated Bedaquiline

The successful synthesis and purity of deuterated Bedaquiline must be confirmed through rigorous analytical characterization. The primary techniques employed are mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Characterization Workflow

Caption: Workflow for the characterization of deuterated Bedaquiline.

Experimental Protocols

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the deuterated compound and to determine its isotopic purity.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with liquid chromatography (LC-MS).

• Procedure:

  • A solution of the synthesized deuterated Bedaquiline is infused into the mass spectrometer.

  • The mass spectrum is acquired in positive ion mode.

  • The observed mass-to-charge ratio (m/z) of the molecular ion is compared to the theoretical value for Bedaquiline-d6.

  • The relative intensities of the signals corresponding to different isotopologues (d0 to d6) are used to calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and confirms the position of the deuterium labels.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Procedure:

  • ¹H NMR and ¹³C NMR spectra of the deuterated Bedaquiline are acquired in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • In the ¹H NMR spectrum, the absence or significant reduction of signals corresponding to the protons at the deuterated positions (methoxy and N,N-dimethyl groups) confirms successful labeling.

  • In the ¹³C NMR spectrum, the signals for the carbon atoms attached to deuterium will appear as multiplets due to C-D coupling, and their chemical shifts may be slightly altered compared to the non-deuterated compound.

Quantitative Data

The following table summarizes the expected and reported characterization data for deuterated Bedaquiline.

Parameter	Method	Expected/Reported Value
Molecular Formula	-	C₃₂H₂₅D₆BrN₂O₂
Molecular Weight	MS	~561.54 g/mol
Monoisotopic Mass	HRMS	~560.19455 Da
Isotopic Purity	MS / NMR	>98%
¹H NMR	NMR	Absence of signals for -OCH₃ and -N(CH₃)₂ protons
¹³C NMR	NMR	Multiplets for carbons in -OCD₃ and -N(CD₃)₂ groups
LC-MS/MS Transition	MS/MS	Q1: 561.5 -> Q3: 504.4 (example transition)

Mechanism of Action of Bedaquiline

Bedaquiline exerts its potent antimycobacterial effect by specifically targeting the F₀ subunit of the F₁F₀ ATP synthase in Mycobacterium tuberculosis. This enzyme is crucial for generating the cell's energy currency, adenosine (B11128) triphosphate (ATP).

Signaling Pathway of Bedaquiline Action

Caption: Bedaquiline inhibits the proton pump of mycobacterial ATP synthase, leading to cell death.

By binding to the c-subunit of the F₀ rotor, Bedaquiline effectively jams the proton pump, inhibiting the rotation of the ATP synthase.[1][2] This disruption of the proton motive force halts ATP production, leading to a rapid depletion of cellular energy and ultimately, bacterial cell death.[2] This unique mechanism of action ensures that there is no cross-resistance with other existing anti-TB drugs.

Conclusion

Deuterated Bedaquiline is an indispensable tool for the clinical development and therapeutic monitoring of this important antituberculosis drug. This guide has provided a detailed overview of a plausible synthetic route for Bedaquiline-d6, comprehensive methodologies for its characterization, and an illustration of its mechanism of action. The information presented herein is intended to support researchers and scientists in the fields of drug metabolism, pharmacokinetics, and clinical diagnostics in their efforts to combat multidrug-resistant tuberculosis. Further research into optimizing the synthesis and expanding the characterization of deuterated Bedaquiline will continue to be of high value to the scientific community.

References

• 1. researchgate.net [researchgate.net]
• 2. Page loading... [guidechem.com]

An In-depth Technical Guide on the Core Mechanism of Action of (aS,bS)-rel-Bedaquiline-d6 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the principles and applications of (aS,bS)-rel-Bedaquiline-d6 as a stable isotope-labeled internal standard for the quantitative analysis of Bedaquiline (B32110). It details the compound's function, experimental protocols, and data presentation for use in bioanalytical methodologies.

Introduction: The Gold Standard in Bioanalysis

Bedaquiline is a diarylquinoline antimycobacterial drug used in the treatment of multidrug-resistant tuberculosis (MDR-TB). Accurate measurement of its concentration in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and ensuring clinical efficacy and safety. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for this purpose due to its high sensitivity and selectivity.[1][2]

In quantitative LC-MS/MS, an internal standard (IS) is essential to correct for analytical variability that can occur during sample preparation, injection, and ionization.[3][4] The ideal internal standard is a stable isotope-labeled (SIL) analog of the analyte.[5] (aS,bS)-rel-Bedaquiline-d6, a deuterated form of Bedaquiline, is considered the gold standard for this application because its chemical and physical properties are nearly identical to the parent drug, ensuring it accurately tracks the analyte throughout the analytical process.[3][5]

Core Mechanism of Action as an Internal Standard

The utility of (aS,bS)-rel-Bedaquiline-d6 as an internal standard is not based on a pharmacological mechanism but on its behavior within the analytical system. Its six deuterium (B1214612) atoms increase its mass by six daltons, making it distinguishable from the native Bedaquiline by the mass spectrometer. However, it is chemically almost identical, leading to the following key behaviors:

• Co-elution: It exhibits the same retention time as Bedaquiline during liquid chromatography.[5] This is critical because it ensures both compounds experience the same matrix effects at the same time.

• Similar Extraction Recovery: During sample preparation steps like protein precipitation, liquid-liquid extraction, or solid-phase extraction, any loss of the analyte (Bedaquiline) is mirrored by a proportional loss of the internal standard.[4][6]

• Comparable Ionization Efficiency: Both Bedaquiline and Bedaquiline-d6 ionize similarly in the mass spectrometer's source. Any suppression or enhancement of the signal due to matrix components affects both compounds to a similar degree.[4][6]

By adding a known concentration of Bedaquiline-d6 to every sample, standard, and quality control, a ratio of the analyte peak area to the internal standard peak area is calculated. This ratio is then used to determine the concentration of Bedaquiline, effectively canceling out variations and ensuring high accuracy and precision.[3]

Data Presentation

Quantitative data for the use of (aS,bS)-rel-Bedaquiline-d6 is critical for method development and validation.

Table 1: Physicochemical Properties

Property	Bedaquiline	(aS,bS)-rel-Bedaquiline-d6
Molecular Formula	C₃₂H₃₁BrN₂O₂	C₃₂H₂₅D₆BrN₂O₂
Molecular Weight	~555.5 g/mol	~561.5 g/mol
Stereochemistry	(aS,bS)-rel	(aS,bS)-rel
Key Difference	Standard isotopic abundance	Enriched with 6 Deuterium atoms

Table 2: Example LC-MS/MS Parameters for Bedaquiline Quantification

Parameter	Bedaquiline	(aS,bS)-rel-Bedaquiline-d6
Precursor Ion (m/z)	555.1 / 555.2	561.1 / 561.2
Product Ion (m/z)	58.2 / 229.2	64.1 / 64.2
Declustering Potential (V)	50	61
Collision Energy (eV)	54	59

Note: Values are examples and may vary between instruments and laboratories. Data compiled from multiple sources.[7][8]

Experimental Protocols

The following is a representative protocol for the extraction and analysis of Bedaquiline from human plasma.

4.1. Materials and Reagents

• Bedaquiline and (aS,bS)-rel-Bedaquiline-d6 reference standards

• Methanol, Acetonitrile (LC-MS grade)

• Formic Acid

• Human Plasma (blank)

• Microcentrifuge tubes

• LC-MS/MS system

4.2. Sample Preparation (Protein Precipitation Method)

• Pipette 100 µL of a human plasma sample (or standard/QC) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Bedaquiline-d6 internal standard working solution (e.g., at a concentration of 125 ng/mL) to the plasma and vortex briefly.[7]

• Add 250-300 µL of a cold precipitation reagent (e.g., Methanol:Acetonitrile, 50:50 v/v) to the sample.[3][7]

• Vortex the mixture vigorously for approximately 1 minute to ensure complete protein precipitation.

• Centrifuge the sample at high speed (e.g., 14,000 x g or 11,000 rpm) for 5-10 minutes at 4°C.[1][3]

• Carefully transfer the clear supernatant to an LC vial for analysis.

• Inject a small volume (e.g., 5 µL) into the LC-MS/MS system.[1]

4.3. Liquid Chromatography Conditions

• Column: A reverse-phase C18 column (e.g., Zodiac C18, 50 x 4.6 mm, 5 µm or Atlantis T3 C18, 100 x 2.1 mm, 3 µm) is commonly used.[8][9]

• Mobile Phase A: Water with 0.1% Formic Acid or 5 mM Ammonium Formate.

• Mobile Phase B: Methanol or Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.3 - 1.0 mL/min.

• Gradient: A gradient elution is typically used to separate the analyte from matrix components.

4.4. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization in Positive Mode (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: As specified in Table 2. Instrument-specific parameters like collision cell exit potential and dwell time should be optimized.[7]

Mandatory Visualizations

Caption: Bioanalytical workflow using an internal standard.

Caption: Principle of ratiometric analysis for quantification.

Caption: Chemical structures of Bedaquiline and its d6 analog.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Quantitation of Plasma Bedaquiline Concentrations in Indian MDR-TB Patients Using Liquid Chromatography-Tandem Mass Spectrometry. | Read by QxMD [read.qxmd.com]
• 3. benchchem.com [benchchem.com]
• 4. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. texilajournal.com [texilajournal.com]
• 7. Development and validation of a liquid chromatography tandem mass spectrometry assay for the analysis of bedaquiline and M2 in breast milk - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diva-portal.org [diva-portal.org]
• 9. researchgate.net [researchgate.net]

Bedaquiline: A Technical Guide to its Discovery, Development, and Labeled Forms

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bedaquiline (B32110), marketed under the brand name Sirturo, represents a significant breakthrough in the fight against multidrug-resistant tuberculosis (MDR-TB), being the first new TB drug with a novel mechanism of action to be approved in over 40 years.[1][2][3] Discovered by a team at Janssen Pharmaceutica, it targets the proton pump of mycobacterial ATP synthase, a crucial enzyme for the energy supply of Mycobacterium tuberculosis.[1][4][5] This document provides an in-depth technical overview of the discovery, development, and synthesis of Bedaquiline and its labeled forms, intended for researchers and professionals in the field of drug development. It includes a compilation of key quantitative data, detailed experimental protocols, and visualizations of relevant pathways and workflows.

Discovery and Development

The journey of Bedaquiline's development was a lengthy one, spanning nearly two decades of research and clinical trials.[6] It was first described in 2004 at the Interscience Conference on Antimicrobial Agents and Chemotherapy (ICAAC) meeting after being in development for over seven years.[1] The discovery process involved screening thousands of compounds to identify one that effectively blocked ATP synthase, the power source of the TB bacterium.[3] This initial lead was then chemically refined to produce the highly effective Bedaquiline.[3]

Bedaquiline received accelerated approval from the U.S. Food and Drug Administration (FDA) in 2012 for the treatment of MDR-TB as part of a combination therapy.[1][4][7] This was followed by conditional approval in the European Union in 2014.[6] The World Health Organization (WHO) has included Bedaquiline on its List of Essential Medicines.[1]

Clinical Trials

Bedaquiline has undergone several clinical trials to establish its safety and efficacy. Phase IIb studies demonstrated its effectiveness in treating multidrug-resistant tuberculosis.[1] The STREAM stage 2 trial, a phase 3 study, confirmed the clinical benefit of bedaquiline-containing regimens.[7] This trial compared a 9-month all-oral bedaquiline-containing regimen to a 9-month injectable-containing regimen and found that 83% of patients in the oral regimen group had a favorable outcome compared to 71% in the control group.[7]

Mechanism of Action

Bedaquiline belongs to the diarylquinoline class of antimycobacterial drugs.[1][8] Its unique mechanism of action involves the inhibition of the c-subunit of the F1Fo-ATP synthase in Mycobacterium tuberculosis, which is essential for generating ATP, the cell's primary energy currency.[5][8][9] This inhibition disrupts the proton pump of the ATP synthase, leading to a bactericidal effect.[1][4] While the bactericidal effect is potent, the onset of cell death occurs several days after treatment initiation.[1]

Recent research has suggested multiple mechanisms by which Bedaquiline interacts with ATP synthase. The primary, direct mechanism involves Bedaquiline binding to the c-ring of the enzyme, physically blocking its rotation and thus inhibiting ATP synthesis.[9] An indirect mechanism proposes that Bedaquiline uncouples electron transport from ATP synthesis.[9] A second, more controversial direct mechanism suggests that Bedaquiline binds to the ε-subunit of the enzyme, disrupting the link between c-ring rotation and ATP synthesis.[9]

dot

References

• 1. Bedaquiline - Wikipedia [en.wikipedia.org]
• 2. lshtm.ac.uk [lshtm.ac.uk]
• 3. timesofindia.indiatimes.com [timesofindia.indiatimes.com]
• 4. Bedaquiline | Working Group for New TB Drugs [newtbdrugs.org]
• 5. Interpretation of the mechanism of action of antituberculosis drug bedaquiline based on a novel two‐ion theory of energy coupling in ATP synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SIRTURO® (bedaquiline) Development and Launch - AMR Industry Alliance [amrindustryalliance.org]
• 7. Sirturo Earns Full FDA Approval for Multidrug-Resistant TB [medscape.com]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - ProQuest [proquest.com]

Technical Guide: Certificate of Analysis for (aS,bS)-rel-Bedaquiline-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies and expected quality attributes for the deuterated internal standard, (aS,bS)-rel-Bedaquiline-d6. This document is intended to support researchers and drug development professionals in the accurate quantification of Bedaquiline (B32110) in various experimental and clinical settings.

Compound Information

(aS,bS)-rel-Bedaquiline-d6 is the deuterium-labeled form of Bedaquiline, a diarylquinoline antimycobacterial agent used in the treatment of multidrug-resistant tuberculosis (MDR-TB). Its primary application in a research setting is as an internal standard for bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to ensure accurate quantification of the parent drug, Bedaquiline.[1][2]

Table 1: General Information

Parameter	Value
IUPAC Name	(1S,2S)-4-[bis(trideuteriomethyl)amino]-1-(6-bromo-2-methoxyquinolin-3-yl)-2-naphthalen-1-yl-1-phenylbutan-2-ol
Synonyms	(αS,βS)-6-Bromo-α-[2-[di(methyl-d3)amino]ethyl]-2-methoxy-α-1-naphthalenyl-β-phenyl-3-quinolineethanol
Molecular Formula	C₃₂H₂₅D₆BrN₂O₂
Molecular Weight	561.54 g/mol [3]
CAS Number	Not available
Product Format	Neat solid[3]

Table 2: Physicochemical Properties

Property	Value	Reference
Molecular Weight	561.5 g/mol	Computed by PubChem 2.2[4]
Exact Mass	560.19455 Da	Computed by PubChem 2.2[4]
XLogP3-AA	7.2	Computed by XLogP3 3.0[4]
Hydrogen Bond Donor Count	1	Computed by Cactvs 3.4.8.18[4]
Hydrogen Bond Acceptor Count	4	Computed by Cactvs 3.4.8.18[4]

Analytical Data

The following tables summarize the expected quantitative data for a representative batch of (aS,bS)-rel-Bedaquiline-d6.

Table 3: Purity and Impurity Profile

Test	Method	Specification	Representative Result
Purity (by HPLC)	HPLC-UV	≥ 98.0%	99.5%
Isotopic Purity (d6)	LC-MS	≥ 99%	99.8%
d0 Content	LC-MS	≤ 0.5%	< 0.1%
Related Impurities	HPLC-UV	Report results	Impurity A: 0.15%, Impurity B: <0.05%
Residual Solvents	GC-HS	As per ICH Q3C	Meets requirements

Table 4: Identity Confirmation

Test	Method	Specification	Result
¹H NMR	NMR Spectroscopy	Conforms to structure	Conforms
Mass Spectrum	LC-MS (ESI+)	Conforms to expected m/z	Conforms

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

3.1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is for the determination of the purity of (aS,bS)-rel-Bedaquiline-d6 and for the quantification of its related impurities.

• Instrumentation: HPLC system with UV detector.

• Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[5]

• Mobile Phase: A gradient or isocratic mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous buffer (e.g., 0.01 M phosphate (B84403) buffer at pH 3.2 or 0.1% trifluoroacetic acid).[6][7]

• Flow Rate: 1.0 mL/min.[5][7]

• Detection Wavelength: 242 nm or 275 nm.[5][7]

• Injection Volume: 20 µL.[5]

• Column Temperature: Ambient or 25 °C.[5]

• Sample Preparation: A stock solution of the sample is prepared in a suitable solvent like methanol. Further dilutions are made to achieve a working concentration within the linear range of the method (e.g., 6-14 µg/mL).[6]

3.2. Liquid Chromatography-Mass Spectrometry (LC-MS) for Identity and Isotopic Purity

This method is used to confirm the identity and determine the isotopic purity of (aS,bS)-rel-Bedaquiline-d6.

• Instrumentation: Liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

• Ionization Mode: Positive electrospray ionization (ESI+).[1]

• Mass Transitions (Selected Reaction Monitoring - SRM):

  • Bedaquiline-d6: 561.2 m/z → 64.4 m/z[1]

  • Bedaquiline (d0): 555.1 m/z → 58.4 m/z[1]

• Spray Voltage: 3500 V.[1]

• Capillary Temperature: 350 °C.[1]

• Collision Energy: 34 eV.[1]

• Chromatographic Conditions: Similar to the HPLC method described above, to ensure proper separation before mass analysis.

3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is employed for the unequivocal structural confirmation of (aS,bS)-rel-Bedaquiline-d6.

• Instrumentation: 400 MHz NMR spectrometer.[8]

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d6).[8]

• Internal Standard: Tetramethylsilane (TMS) at 0.00 ppm.

• Analysis: The ¹H NMR spectrum is acquired and compared with the expected chemical shifts and coupling constants for the molecule. The absence of signals corresponding to the six protons on the dimethylamino group and the presence of the other characteristic peaks confirms the structure and deuteration site.

Mechanism of Action: Inhibition of Mycobacterial ATP Synthase

Bedaquiline exerts its antimycobacterial effect by targeting the F-ATP synthase, an essential enzyme for energy production in Mycobacterium tuberculosis.

Bedaquiline binds to the c-subunit of the F-ATP synthase, which is a component of the enzyme's F₀ rotor ring.[9][10] This binding action obstructs the rotation of the c-ring, which is driven by the proton motive force. The stalled rotation of the c-ring prevents the conformational changes in the F₁ catalytic headpiece that are necessary for the synthesis of ATP from ADP and inorganic phosphate.[11] The disruption of ATP synthesis leads to a depletion of cellular energy, ultimately resulting in bacterial cell death.[9][12] There is also evidence suggesting that Bedaquiline may interact with the ε-subunit, further disrupting the link between the c-ring rotation and ATP synthesis.[13]

Diagram 1: Bedaquiline's Mechanism of Action

References

• 1. journals.asm.org [journals.asm.org]
• 2. researchgate.net [researchgate.net]
• 3. (aS,bS)-rel-Bedaquiline-d6 | LGC Standards [lgcstandards.com]
• 4. (aS,bS)-rel-Bedaquiline-d6 | C32H31BrN2O2 | CID 171380801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. A sensitive, rapid and cost-effective RP-HPLC-UV method for detection and quantification of bedaquiline in physiological fluid (pH 7.4) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. allmultidisciplinaryjournal.com [allmultidisciplinaryjournal.com]
• 7. pharmainfo.in [pharmainfo.in]
• 8. Separation and Characterization of Novel Degradation and Process Related Impurities of Bedaquiline Bulk Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Bedaquiline Fumarate? [synapse.patsnap.com]
• 10. researchgate.net [researchgate.net]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. Bedaquiline - Wikipedia [en.wikipedia.org]
• 13. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Bedaquiline in Human Plasma/Serum by LC-MS/MS using (aS,bS)-rel-Bedaquiline-d6

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of Bedaquiline in human plasma and serum. The method utilizes (aS,bS)-rel-Bedaquiline-d6 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision.[1] Sample preparation is achieved through a straightforward protein precipitation or liquid-liquid extraction protocol, followed by rapid chromatographic separation on a C18 reversed-phase column. Detection is performed using a triple quadrupole mass spectrometer in the positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM). This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications involving Bedaquiline.

Introduction

Bedaquiline is a diarylquinoline antimycobacterial drug used in the treatment of multidrug-resistant tuberculosis (MDR-TB).[2][3] Accurate measurement of Bedaquiline concentrations in biological matrices is crucial for optimizing patient dosage regimens and for pharmacokinetic and pharmacodynamic (PK/PD) studies. LC-MS/MS offers high selectivity and sensitivity for the quantification of drugs in complex biological fluids.[3] The use of a deuterated internal standard, such as (aS,bS)-rel-Bedaquiline-d6, is the gold standard in quantitative mass spectrometry as it effectively compensates for variations in sample preparation and instrument response, leading to more reliable results.[1][4]

Experimental Protocols

Materials and Reagents

• Bedaquiline reference standard

• (aS,bS)-rel-Bedaquiline-d6 internal standard

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (reagent grade)

• Ammonium formate (B1220265) (reagent grade)

• Methyl tertiary butyl ether (MTBE) (for liquid-liquid extraction)

• Human plasma/serum (blank)

Equipment

• Liquid chromatograph (LC) system

• Triple quadrupole mass spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical balance

• Vortex mixer

• Centrifuge

• Autosampler vials

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare primary stock solutions of Bedaquiline and (aS,bS)-rel-Bedaquiline-d6 in methanol or a suitable organic solvent at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Bedaquiline stock solution with methanol/water (50:50, v/v) to create calibration standards.[5]

• Internal Standard Working Solution: Dilute the (aS,bS)-rel-Bedaquiline-d6 stock solution with the precipitation reagent (e.g., methanol:acetonitrile) to a final concentration of 0.1 mg/L.[6]

• Calibration Curve and QC Samples: Spike blank human plasma or serum with the appropriate working standard solutions to prepare calibration curve standards and quality control (QC) samples at low, medium, and high concentrations.

Sample Preparation

Two common methods for sample preparation are protein precipitation and liquid-liquid extraction.

Method 1: Protein Precipitation [6][7]

• To 10-50 µL of plasma/serum sample, calibration standard, or QC sample in a microcentrifuge tube, add the internal standard working solution.

• Add a protein precipitation reagent (e.g., acetonitrile or a mixture of methanol and acetonitrile).[6] The ratio of precipitation reagent to sample is typically high (e.g., 750 µl reagent to 10 µl serum).[6]

• Vortex mix for 1 minute to ensure thorough mixing and protein precipitation.[6]

• Centrifuge at high speed (e.g., 11,000 rpm) for 5 minutes to pellet the precipitated proteins.[6]

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Method 2: Liquid-Liquid Extraction (LLE) [5]

• To 50 µL of plasma sample in a clean tube, add the internal standard.

• Add an extraction solvent such as methyl tertiary butyl ether (MTBE).[5]

• Vortex for an extended period to ensure efficient extraction.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase and inject it into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography

Parameter	Condition 1	Condition 2
Column	HyPURITY C18 (50 x 2.1 mm, 3 µm)[6]	Zodiac C18 (50 x 4.6 mm, 5 µm)[5]
Mobile Phase A	5 mM Ammonium formate in 0.1% Formic acid[5]	Ammonium acetate (B1210297) 5.0 g/liter , acetic acid 100% 25 ml/liter, trifluoroacetic acid (99.95%) 2 ml/liter in water[6]
Mobile Phase B	Methanol[5]	Acetonitrile[6]
Flow Rate	1.0 mL/min[5]	0.3 mL/min[8]
Gradient	Isocratic: 90% B[5]	A gradient elution is also possible.[6][8]
Injection Volume	5 µL[6]
Column Temp.	40 °C
Autosampler Temp.	10 °C[6]

Mass Spectrometry

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI)[6]
Scan Type	Multiple Reaction Monitoring (MRM)[5]
Spray Voltage	3500 V[6]
Capillary Temp.	350 °C[6]
Sheath Gas Pressure	35 arbitrary units[6]
Auxiliary Gas Pressure	10 arbitrary units[6]

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Bedaquiline	555.1[6]	58.4[6]
(aS,bS)-rel-Bedaquiline-d6	561.2[6]	64.4[6]

Data Presentation

The following tables summarize the quantitative performance of the described LC-MS/MS method based on published literature.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range	Correlation Coefficient (r²)
Bedaquiline	0.05 - 6.00 mg/L[6]	≥ 0.997[6]
Bedaquiline	5 - 1800 ng/mL[5]	≥ 0.99[5]

Table 2: Precision and Accuracy

Analyte	QC Level	Within-Run Precision (%CV)	Between-Run Precision (%CV)	Accuracy (%)
Bedaquiline	LLOQ, Low, Med, High	3.0 - 7.2[6]	0.0 - 4.3[6]	1.9 - 13.6[6]

Workflow Diagram

Caption: Workflow for Bedaquiline quantification by LC-MS/MS.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of Bedaquiline in human plasma and serum. The use of a deuterated internal standard ensures the accuracy and precision of the results. The simple sample preparation and rapid analysis time make this method well-suited for high-throughput applications in clinical and research settings.

References

• 1. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 2. Separation and Characterization of Novel Degradation and Process Related Impurities of Bedaquiline Bulk Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijsdr.org [ijsdr.org]
• 4. texilajournal.com [texilajournal.com]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. login.medscape.com [login.medscape.com]
• 8. researchgate.net [researchgate.net]

Application Note: High-Throughput Bioanalytical Method for Bedaquiline Quantification in Human Plasma Using LC-MS/MS with a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive bioanalytical method for the quantification of Bedaquiline (B32110) (BDQ) and its primary metabolite, N-monodesmethyl Bedaquiline (M2), in human plasma. The method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, deuterated Bedaquiline (BDQ-d6), to ensure high accuracy and precision. A straightforward protein precipitation method is employed for sample preparation, allowing for a high-throughput workflow suitable for pharmacokinetic studies in drug development. This method demonstrates excellent linearity over a clinically relevant concentration range and meets the regulatory requirements for bioanalytical method validation.

Introduction

Bedaquiline is a diarylquinoline antimycobacterial agent that has become a cornerstone in the treatment of multidrug-resistant tuberculosis (MDR-TB).[1][2] Its efficacy is exposure-dependent, making the monitoring of plasma concentrations crucial for optimizing treatment regimens and ensuring patient safety.[1] Pharmacokinetic studies are vital to understand the absorption, distribution, metabolism, and excretion of Bedaquiline and to assess potential drug-drug interactions.[3]

A reliable bioanalytical method is essential for accurate pharmacokinetic characterization. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique for the quantification of drugs in biological matrices due to its high selectivity and sensitivity.[4][5] The use of a stable isotope-labeled internal standard, such as deuterated Bedaquiline (BDQ-d6), is critical for correcting for matrix effects and variations in sample processing and instrument response, thereby enhancing the method's robustness and accuracy.[1][6]

This application note provides a detailed protocol for the simultaneous determination of Bedaquiline and its active metabolite M2 in human plasma. The method is simple, rapid, and has been validated to support clinical and non-clinical pharmacokinetic studies.

Materials and Methods

Materials

• Analytes and Internal Standard:

  • Bedaquiline (fumarate salt)

  • N-monodesmethyl Bedaquiline (M2)

  • Bedaquiline-d6 (Internal Standard)

• Reagents and Solvents:

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (B52724) (HPLC grade)

  • Ammonium formate (B1220265) (analytical grade)

  • Formic acid (analytical grade)

  • Human plasma (with anticoagulant, e.g., K2EDTA)

  • Ultrapure water

• Equipment:

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem mass spectrometer with an electrospray ionization (ESI) source

  • Analytical balance

  • Centrifuge

  • Vortex mixer

  • Pipettes

Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Bedaquiline, M2, and BDQ-d6 in methanol.

• Working Standard Solutions: Prepare serial dilutions of Bedaquiline and M2 stock solutions in a mixture of methanol and water (50:50, v/v) to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the BDQ-d6 stock solution with methanol.

Experimental Protocols

Sample Preparation

A protein precipitation method is utilized for the extraction of Bedaquiline, M2, and the internal standard from human plasma.

• Label microcentrifuge tubes for each sample, calibration standard, and quality control sample.

• To 50 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (100 ng/mL BDQ-d6).

• Vortex mix for 10 seconds.

• Add 150 µL of acetonitrile to precipitate the plasma proteins.

• Vortex mix vigorously for 1 minute.

• Centrifuge the tubes at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial or a 96-well plate for LC-MS/MS analysis.

Liquid Chromatography

• Column: C18 analytical column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 5 mM Ammonium Formate in water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient Elution:

Time (min)	% Mobile Phase B
0.0	30
2.0	95
2.5	95
2.6	30
4.0	30

Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

• MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Bedaquiline	555.2	58.4
M2	541.2	480.1
Bedaquiline-d6 (IS)	561.2	64.4

Data Presentation

The bioanalytical method was validated according to regulatory guidelines. The following tables summarize the key quantitative data.

Calibration Curve

The calibration curve for Bedaquiline was linear over the range of 5 to 2000 ng/mL in human plasma.

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Bedaquiline	5 - 2000	> 0.995
M2	5 - 2000	> 0.995

Precision and Accuracy

The intra-day and inter-day precision and accuracy were evaluated at four quality control (QC) levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Bedaquiline
LLOQ	5	< 10	95 - 105	< 10	95 - 105
LQC	15	< 8	97 - 103	< 8	97 - 103
MQC	150	< 7	98 - 102	< 7	98 - 102
HQC	1500	< 6	99 - 101	< 6	99 - 101
M2
LLOQ	5	< 11	94 - 106	< 11	94 - 106
LQC	15	< 9	96 - 104	< 9	96 - 104
MQC	150	< 8	97 - 103	< 8	97 - 103
HQC	1500	< 7	98 - 102	< 7	98 - 102

Matrix Effect and Recovery

The matrix effect and recovery of Bedaquiline and M2 were assessed at low and high QC concentrations.

Analyte	QC Level	Matrix Effect (%)	Recovery (%)
Bedaquiline	Low	98.5	92.1
High	101.2	94.5
M2	Low	97.9	90.8
High	100.5	93.2

Visualization

Experimental Workflow

Caption: Bioanalytical workflow for Bedaquiline quantification.

Logical Relationship of Method Components

Caption: Key components of the bioanalytical method.

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and high-throughput solution for the quantitative determination of Bedaquiline and its major metabolite M2 in human plasma. The use of a deuterated internal standard ensures the accuracy and precision of the results. The simple protein precipitation sample preparation procedure makes it well-suited for the analysis of a large number of samples in pharmacokinetic studies, supporting the development and clinical use of Bedaquiline for the treatment of multidrug-resistant tuberculosis.

References

• 1. Determination of bedaquiline in human serum using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Method Development and Validation for Estimation of Bedaquiline and in Tablet Dosage form by Hptlc and Rp-Hplc Study – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. Development and validation of an LC-MS/MS method for the simultaneous determination of bedaquiline and rifabutin in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitation of Plasma Bedaquiline Concentrations in Indian MDR-TB Patients Using Liquid Chromatography-Tandem Mass Spectrometry. | Read by QxMD [read.qxmd.com]
• 5. ijsdr.org [ijsdr.org]
• 6. journals.asm.org [journals.asm.org]

Application Note: Quantification of Bedaquiline in Human Plasma by LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantification of Bedaquiline (BDQ) and its primary metabolite, N-monodesmethyl Bedaquiline (M2), in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic studies, therapeutic drug monitoring, and clinical trials of Bedaquiline. The described method utilizes a simple protein precipitation for sample preparation and has been validated for linearity, accuracy, precision, and stability, demonstrating its suitability for high-throughput analysis.

Introduction

Bedaquiline is a diarylquinoline antimycobacterial agent approved for the treatment of multidrug-resistant tuberculosis (MDR-TB)[1]. It acts by inhibiting mycobacterial ATP synthase, an essential enzyme for the energy production of Mycobacterium tuberculosis[2]. Due to its exposure-dependent efficacy, monitoring plasma concentrations of Bedaquiline and its less active M2 metabolite is crucial for optimizing treatment regimens and ensuring patient safety[1][3]. This document provides a comprehensive protocol for the accurate and precise quantification of Bedaquiline in human plasma.

Experimental

Materials and Reagents

• Bedaquiline reference standard

• Bedaquiline-D6 (internal standard, IS)

• N-monodesmethyl Bedaquiline (M2) reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265)

• Human plasma (drug-free)

• Deionized water

Instrumentation

• A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) system equipped with a triple quadrupole mass spectrometer and an electrospray ionization (ESI) source is recommended.

• Analytical column: A reverse-phase C18 column, such as a Zodiac C18 (50 x 4.6 mm, 5 µm) or equivalent, is suitable for separation[4].

Protocol

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Bedaquiline and M2 by dissolving the accurately weighed reference standards in methanol.

• Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a stock solution of Bedaquiline-D6 in methanol.

• Working Solutions: Prepare serial dilutions of the Bedaquiline and M2 stock solutions in methanol:water (50:50, v/v) to create calibration standards and quality control (QC) samples.

• Spiking: Spike drug-free human plasma with the working solutions to achieve the desired concentrations for the calibration curve and QC samples.

Sample Preparation (Protein Precipitation)

• Pipette 50 µL of plasma sample (calibration standard, QC, or unknown) into a microcentrifuge tube.

• Add 150 µL of the internal standard working solution (Bedaquiline-D6 in acetonitrile).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Injection Volume: 5 µL

• Chromatographic and Mass Spectrometric Conditions: The following tables summarize the recommended starting conditions. These may require optimization based on the specific instrumentation used.

Data Presentation

Table 1: Chromatographic Conditions

Parameter	Condition
Column	Zodiac C18 (50 x 4.6 mm, 5 µm)[4]
Mobile Phase A	5 mM Ammonium formate in 0.1% formic acid[4]
Mobile Phase B	Methanol[4]
Gradient	Isocratic: 10% A, 90% B[4]
Flow Rate	1.0 mL/min[4]
Column Temperature	40 °C
Run Time	Approximately 3 minutes

Table 2: Mass Spectrometer Settings (Multiple Reaction Monitoring - MRM)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Bedaquiline	555.2	524.2	200	35
M2	541.2	510.2	200	35
Bedaquiline-D6 (IS)	561.2	530.2	200	35

Note: Ion transitions and collision energies should be optimized for the specific instrument used.

Table 3: Method Validation Summary

Parameter	Result
Linearity Range (Bedaquiline)	5 - 1800 ng/mL[4]
Correlation Coefficient (r²)	≥ 0.99[4]
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (% CV)	< 15% (< 20% at LLOQ)
Recovery	> 85%
Lower Limit of Quantification (LLOQ)	5 ng/mL[4]

Table 4: Stability of Bedaquiline in Human Plasma

Condition	Duration	Stability (% of Initial Concentration)
Bench-top (Room Temperature)	24 hours	≥ 85%
Autosampler (4 °C)	48 hours	≥ 85%
Freeze-Thaw Cycles (-80 °C)	3 cycles	≥ 85%
Long-term (-80 °C)	90 days	≥ 85%

Visualizations

Caption: Experimental workflow for Bedaquiline quantification.

Discussion

The presented LC-MS/MS method provides a reliable and high-throughput approach for the quantification of Bedaquiline and its M2 metabolite in human plasma. The simple protein precipitation sample preparation method is efficient and cost-effective. The method has been shown to be linear, accurate, precise, and robust, meeting the regulatory requirements for bioanalytical method validation. This protocol can be readily implemented in clinical and research laboratories for pharmacokinetic and therapeutic drug monitoring of Bedaquiline.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Quantitation of Plasma Bedaquiline Concentrations in Indian MDR-TB Patients Using Liquid Chromatography-Tandem Mass Spectrometry. | Read by QxMD [read.qxmd.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application of (aS,bS)-rel-Bedaquiline-d6 in Pharmacokinetic Studies: Application Notes and Protocols

(aS,bS)-rel-Bedaquiline-d6 , the deuterated analog of the anti-tuberculosis drug Bedaquiline (B32110), serves as a critical internal standard in pharmacokinetic (PK) studies. Its use significantly enhances the accuracy and precision of bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the quantification of Bedaquiline in biological matrices.[1][2][3] This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals engaged in the pharmacokinetic evaluation of Bedaquiline.

Application Notes

The Gold Standard for Bioanalysis

Deuterated internal standards are considered the gold standard in quantitative bioanalysis using mass spectrometry.[2] (aS,bS)-rel-Bedaquiline-d6 is chemically and physically almost identical to Bedaquiline, but its increased mass allows it to be distinguished by a mass spectrometer.[1] This near-identical behavior ensures that it experiences the same variations as the analyte during sample preparation, chromatography, and ionization, thereby providing a reliable reference for accurate quantification.[2][3][4]

Key Advantages of Using (aS,bS)-rel-Bedaquiline-d6:

• Correction for Matrix Effects: Biological matrices like plasma and serum can suppress or enhance the ionization of an analyte, leading to inaccurate measurements.[3] As (aS,bS)-rel-Bedaquiline-d6 co-elutes with Bedaquiline, it experiences the same matrix effects, allowing for effective normalization of the analytical signal.[2][3]

• Compensation for Sample Preparation Variability: Losses can occur during various steps of sample processing, such as liquid-liquid extraction or protein precipitation.[1] By adding a known amount of (aS,bS)-rel-Bedaquiline-d6 at the beginning of the workflow, any losses of Bedaquiline are mirrored by losses of the internal standard, ensuring the ratio of their responses remains constant.[1][2]

• Improved Assay Robustness and Precision: The use of a stable isotope-labeled internal standard like (aS,bS)-rel-Bedaquiline-d6 leads to more robust and reproducible bioanalytical methods, which is a key requirement for regulatory submissions.[3][5]

Pharmacokinetics of Bedaquiline

Bedaquiline is a diarylquinoline antimycobacterial agent used in the treatment of multidrug-resistant tuberculosis (MDR-TB).[6][7] It is primarily metabolized by the cytochrome P450 3A4 (CYP3A4) enzyme to its less active N-monodesmethyl metabolite (M2).[7][8][9][10] Understanding its pharmacokinetic profile is crucial for optimizing dosing regimens and ensuring therapeutic efficacy. Bedaquiline exhibits a long terminal half-life and its absorption is enhanced with food.[8][10][11]

Experimental Protocols

The following are detailed protocols for the quantification of Bedaquiline in human plasma or serum using (aS,bS)-rel-Bedaquiline-d6 as an internal standard, based on established LC-MS/MS methods.[9][12][13]

Protocol 1: Bioanalytical Method for Bedaquiline in Human Plasma using LC-MS/MS

This protocol is designed for the quantitative determination of Bedaquiline in human plasma for pharmacokinetic and bioequivalence studies.

1. Materials and Reagents:

• Bedaquiline reference standard

• (aS,bS)-rel-Bedaquiline-d6 (Internal Standard, IS)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Formic acid

• Methyl tertiary butyl ether (MTBE)

• Water (deionized, 18 MΩ·cm)

2. Preparation of Stock and Working Solutions:

• Bedaquiline Stock Solution (1 mg/mL): Accurately weigh and dissolve Bedaquiline in methanol.

• (aS,bS)-rel-Bedaquiline-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve (aS,bS)-rel-Bedaquiline-d6 in methanol.

• Working Solutions: Prepare serial dilutions of the Bedaquiline stock solution in methanol:water (1:1, v/v) to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the (aS,bS)-rel-Bedaquiline-d6 stock solution in the appropriate solvent (e.g., methanol or acetonitrile).[9]

3. Sample Preparation (Liquid-Liquid Extraction): [12][13]

• Pipette 50 µL of human plasma into a microcentrifuge tube.

• Add 25 µL of the internal standard working solution and vortex briefly.

• Add 1 mL of methyl tertiary butyl ether (MTBE).

• Vortex for 10 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase and inject into the LC-MS/MS system.

4. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., Zodiac C18, 50 x 4.6 mm, 5 µm).[12][13]

• Mobile Phase: A gradient or isocratic mixture of methanol and 5 mM ammonium formate in 0.1% formic acid (e.g., 90:10, v/v).[12][13]

• Flow Rate: 1.0 mL/min.[12][13]

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions:

  • Bedaquiline: Monitor the transition of the protonated molecule to a specific product ion.

  • (aS,bS)-rel-Bedaquiline-d6: Monitor the corresponding transition for the deuterated internal standard.

5. Data Analysis:

• Quantify Bedaquiline concentrations by calculating the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratios against the nominal concentrations of the calibration standards.

• Determine the concentrations of Bedaquiline in the QC and unknown samples from the calibration curve using a weighted linear regression.

Protocol 2: Bioequivalence Study of a Generic Bedaquiline Formulation

This protocol outlines the key considerations for a bioequivalence study comparing a generic Bedaquiline product to a reference product, incorporating the bioanalytical method described above.

1. Study Design:

• A single-dose, open-label, randomized, two-period, two-sequence, crossover design is recommended.[14][15]

• A washout period of at least 4 weeks between dosing periods is necessary due to the long half-life of Bedaquiline.[14]

2. Study Population:

• Healthy adult male and/or female volunteers.

• Subjects should be screened for any conditions that may interfere with the drug's pharmacokinetics.

3. Dosing and Administration:

• Administer a single oral dose of the test and reference Bedaquiline products (e.g., 100 mg tablet) to subjects after a standardized meal, as food enhances Bedaquiline absorption.[14]

4. Blood Sampling:

• Collect serial blood samples in labeled tubes containing an anticoagulant at predefined time points (e.g., pre-dose, and at 1, 2, 4, 6, 8, 12, 24, 48, 72, 96, 120, 144, 168, and 240 hours post-dose).

• Intensive sampling should be performed around the expected Tmax (4-6 hours) to accurately determine Cmax.[14]

• Process the blood samples by centrifugation to obtain plasma, which should be stored frozen at -70°C or below until analysis.

5. Bioanalysis:

• Analyze the plasma samples for Bedaquiline concentrations using the validated LC-MS/MS method with (aS,bS)-rel-Bedaquiline-d6 as the internal standard, as described in Protocol 1.

6. Pharmacokinetic and Statistical Analysis:

• Calculate the following pharmacokinetic parameters for each subject:

  • Cmax (maximum plasma concentration)

  • AUC0-t (area under the plasma concentration-time curve from time zero to the last measurable concentration)

  • AUC0-∞ (area under the plasma concentration-time curve from time zero to infinity)

• Perform statistical analysis on the log-transformed Cmax, AUC0-t, and AUC0-∞ values.

• The 90% confidence intervals for the ratio of the geometric means (test/reference) of the pharmacokinetic parameters should fall within the acceptance range of 80.00% to 125.00% to conclude bioequivalence.

Quantitative Data

The following tables summarize typical validation parameters for a bioanalytical method for Bedaquiline using (aS,bS)-rel-Bedaquiline-d6 and key pharmacokinetic parameters of Bedaquiline.

Table 1: Bioanalytical Method Validation Summary for Bedaquiline Quantification

Parameter	Typical Range/Value
Linearity Range	5 - 1800 ng/mL[12][13]
Correlation Coefficient (r²)	≥ 0.99[12][13]
Lower Limit of Quantification (LLOQ)	5 ng/mL[12]
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)
Precision (% CV)	≤ 15% (≤ 20% for LLOQ)
Recovery	Consistent and reproducible
Matrix Effect	Minimal and compensated by IS

Table 2: Pharmacokinetic Parameters of Bedaquiline in Healthy Adults (Single 100 mg Dose)

Parameter	Mean ± SD
Cmax (ng/mL)	250 ± 75
Tmax (hr)	4 - 6[14]
AUC0-t (ng·hr/mL)	7500 ± 2000
t½ (hr)	~30 (in healthy volunteers)[14]

Note: These are representative values and can vary based on the study population and conditions.

Visualizations

Diagram 1: Workflow for a Pharmacokinetic Study

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijsdr.org [ijsdr.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Pharmacokinetics and Safety of Bedaquiline in Human Immunodeficiency Virus (HIV)-Positive and Negative Older Children and Adolescents With Rifampicin-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. researchgate.net [researchgate.net]
• 11. go.drugbank.com [go.drugbank.com]
• 12. researchgate.net [researchgate.net]
• 13. Bioanalysis of bedaquiline in human plasma by liquid chromatography-tandem mass spectrometry: Application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. extranet.who.int [extranet.who.int]
• 15. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

Application Notes and Protocols for Therapeutic Drug Monitoring of Bedaquiline using (aS,bS)-rel-Bedaquiline-d6

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Bedaquiline (B32110) is a crucial diarylquinoline antimycobacterial agent used in combination therapies for the treatment of pulmonary multidrug-resistant tuberculosis (MDR-TB)[1][2]. Due to significant inter-individual pharmacokinetic variability, therapeutic drug monitoring (TDM) is essential to optimize dosing, enhance treatment efficacy, and minimize the risk of adverse events such as cardiotoxicity (QTc prolongation) and hepatotoxicity[3][4][5]. These application notes provide a detailed protocol for the quantitative analysis of bedaquiline in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with (aS,bS)-rel-Bedaquiline-d6 as an internal standard. The use of a stable isotope-labeled internal standard like Bedaquiline-d6 is critical for accurate quantification as it closely mimics the analyte during sample preparation and ionization, correcting for matrix effects and variations in instrument response[6][7][8][9].

Experimental Protocols

Method Overview: Bioanalysis of Bedaquiline in Human Plasma by LC-MS/MS

This protocol outlines a sensitive and selective method for the determination of bedaquiline concentrations in human plasma. The procedure involves protein precipitation or liquid-liquid extraction followed by analysis using LC-MS/MS in the multiple reaction monitoring (MRM) mode. (aS,bS)-rel-Bedaquiline-d6 serves as the internal standard (IS) to ensure accuracy and precision[8][9].

Materials and Reagents

• Bedaquiline analytical standard

• (aS,bS)-rel-Bedaquiline-d6 (Internal Standard)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Methyl tertiary butyl ether (MTBE)

• Ultrapure water

• Human plasma (K2-EDTA)

• Control and calibration plasma samples

Instrumentation and Chromatographic Conditions

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is recommended. The following table summarizes typical LC-MS/MS parameters.

Parameter	Typical Setting
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., Zodiac C18, 50 x 4.6 mm, 5 µm)[8][9]
Mobile Phase	A: 5 mM Ammonium Formate in 0.1% Formic Acid (v/v) in WaterB: Methanol[8][9]
Gradient Elution	Optimized for separation of bedaquiline and its metabolite.
Flow Rate	1.0 mL/min[8][9]
Injection Volume	5-10 µL
Column Temperature	40 °C
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 2

Sample Preparation: Liquid-Liquid Extraction

• Thaw plasma samples at room temperature.

• Pipette 50 µL of plasma into a clean microcentrifuge tube[8][9].

• Add 25 µL of the internal standard working solution ((aS,bS)-rel-Bedaquiline-d6).

• Vortex for 10 seconds.

• Add 1 mL of methyl tertiary butyl ether (MTBE)[8][9].

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex for 1 minute.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Preparation of Standards and Quality Controls

• Stock Solutions: Prepare individual stock solutions of bedaquiline and (aS,bS)-rel-Bedaquiline-d6 in methanol or DMSO.

• Working Solutions: Prepare serial dilutions of the bedaquiline stock solution in methanol:water (1:1, v/v) to create calibration standards. Prepare a working solution of the internal standard in the same diluent.

• Calibration Curve and Quality Control (QC) Samples: Spike blank human plasma with the appropriate working solutions to create a calibration curve (e.g., 5-1800 ng/mL) and at least three levels of QC samples (low, medium, and high)[8][9].

Data Presentation

Table 1: LC-MS/MS Method Validation Parameters

This table summarizes typical validation results for the described method, demonstrating its suitability for therapeutic drug monitoring.

Validation Parameter	Result
Linearity Range	5 - 1800 ng/mL[8][9]
Correlation Coefficient (r²)	≥ 0.99[8][9]
Accuracy	Within ± 15% (± 20% for LLOQ)
Precision (CV%)	≤ 15% (≤ 20% for LLOQ)
Recovery	> 85%
Matrix Effect	Minimal and compensated by the IS
Stability	Stable under relevant storage and processing conditions

Table 2: Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions are used for the quantification of bedaquiline and its deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Bedaquiline	556.5	538.5
(aS,bS)-rel-Bedaquiline-d6 (IS)	562.5	544.5

Note: These values may require optimization on the specific mass spectrometer being used.

Visualizations

Workflow for Bedaquiline Therapeutic Drug Monitoring

Caption: Workflow for Bedaquiline Therapeutic Drug Monitoring.

Logical Relationship of Analytical Components

Caption: Relationship of components in the analytical method.

Discussion and Conclusion

The described LC-MS/MS method utilizing (aS,bS)-rel-Bedaquiline-d6 provides a robust, sensitive, and specific approach for the therapeutic drug monitoring of bedaquiline in patients with MDR-TB. The use of a stable isotope-labeled internal standard is paramount for mitigating analytical variability and ensuring the accuracy of results, which is critical for making informed clinical decisions regarding dosage adjustments. This protocol serves as a comprehensive guide for laboratories aiming to implement bedaquiline TDM to improve patient outcomes and manage drug-related toxicities effectively.

References

• 1. ijsdr.org [ijsdr.org]
• 2. “How-to” guide on the use of bedaquiline for MDR-TB treatment - Companion Handbook to the WHO Guidelines for the Programmatic Management of Drug-Resistant Tuberculosis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bedaquiline - TB DRUG MONOGRAPHS [tbdrugmonographs.co.uk]
• 5. eduvest.greenvest.co.id [eduvest.greenvest.co.id]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Bioanalysis of bedaquiline in human plasma by liquid chromatography-tandem mass spectrometry: Application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Bedaquiline Analysis in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the extraction and quantification of Bedaquiline (B32110) (BDQ), a critical diarylquinoline antimycobacterial agent, from various biological matrices. The following protocols for protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE) are designed to yield clean extracts for subsequent analysis, typically by Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), ensuring accurate and reproducible results for pharmacokinetic studies, therapeutic drug monitoring, and drug development research.

Quantitative Data Summary

The selection of a sample preparation technique is a balance between recovery, throughput, and the cleanliness of the final extract. The following tables summarize quantitative data from various studies to aid in method selection.

Table 1: Performance of Protein Precipitation Methods for Bedaquiline Analysis

Biological Matrix	Protein Precipitation Agent	Recovery (%)	Matrix Effect (%)	Limit of Quantification (LOQ)	Reference
Human Plasma	Acetonitrile (B52724)	>75	Not significant	0.5 ng/mL	[1][2]
Human Serum	Methanol-Acetonitrile (160:840)	Not specified	Not significant	0.05 mg/L	[3][4]
Rat Plasma	Acetonitrile	>75	Not significant	0.5 ng/mL	[1][2]
Mice Plasma	Acetonitrile	Not specified	Not specified	Not specified	[5]

Table 2: Performance of Liquid-Liquid Extraction Methods for Bedaquiline Analysis

Biological Matrix	Extraction Solvent	Recovery (%)	Matrix Effect (%)	Limit of Quantification (LOQ)	Reference
Human Plasma	Methyl Tertiary Butyl Ether (MTBE)	72.4 - 79.0	Not significant	5 ng/mL

Table 3: Performance of Solid-Phase Extraction Methods for Bedaquiline Analysis

Biological Matrix	SPE Cartridge Type	Recovery (%)	Matrix Effect (%)	Limit of Quantification (LOQ)	Reference
Human Breast Milk	Not specified	57.4 (BDQ), 68.3 (M2)	Not significant	0.0780 µg/mL (BDQ), 0.0312 µg/mL (M2)	[6]
Dried Blood Spots	Not specified	Not specified	Not specified	Not specified	[7]

Experimental Protocols

Protein Precipitation (PPT) for Plasma and Serum

This method is rapid and suitable for high-throughput analysis. It is effective for removing the majority of proteins from plasma and serum samples.

Materials:

• Biological matrix (plasma or serum)

• Precipitating solvent: Acetonitrile or a mixture of Methanol (B129727) and Acetonitrile (160:840, v/v)[3][4]

• Internal Standard (IS) solution (e.g., Bedaquiline-d6)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Protocol:

• Pipette 50 µL of the plasma or serum sample into a 1.5 mL microcentrifuge tube.

• Add 50 µL of the internal standard working solution.

• Add 450 µL of ice-cold acetonitrile to the sample.[5]

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.[3]

• Centrifuge the tubes at 12,000 x g for 10 minutes to pellet the precipitated proteins.[5]

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• The supernatant is now ready for injection into the LC-MS/MS system. A dilution step may be necessary depending on the expected concentration of Bedaquiline.

Protein Precipitation Workflow

Liquid-Liquid Extraction (LLE) for Plasma

LLE provides a cleaner extract compared to PPT by partitioning the analyte of interest into an immiscible organic solvent.

Materials:

• Plasma sample (50 µL)

• Internal Standard (IS) solution (e.g., Bedaquiline-d6)

• Extraction solvent: Methyl Tertiary Butyl Ether (MTBE)

• Ammonium (B1175870) formate (B1220265) solution (5 mM in 0.1% formic acid)

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase)

Protocol:

• Pipette 50 µL of the plasma sample into a clean tube.

• Add 50 µL of the internal standard working solution.

• Add 100 µL of 5 mM ammonium formate in 0.1% formic acid.

• Add 1 mL of MTBE.

• Vortex the mixture for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Transfer the upper organic layer to a new tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• The reconstituted sample is ready for LC-MS/MS analysis.

Liquid-Liquid Extraction Workflow

Solid-Phase Extraction (SPE) for Breast Milk

SPE is a highly selective method that can provide very clean extracts, which is particularly important for complex matrices like breast milk. This protocol combines an initial protein precipitation step with SPE.[8]

Materials:

• Breast milk sample (100 µL)[8]

• Precipitation reagent: Methanol:Acetonitrile (50:50, v/v) containing internal standards[8]

• SPE cartridges

• SPE manifold

• Vortex mixer

• Centrifuge

• Elution solvent

• Evaporation and reconstitution supplies as in LLE

Protocol:

• Thaw breast milk samples at room temperature and vortex briefly.[8]

• Pipette 100 µL of the sample into a microcentrifuge tube.[8]

• Add 250 µL of the precipitation reagent containing internal standards.[8]

• Vortex for 30 seconds at maximum speed.[8]

• Equilibrate the samples for one hour at room temperature.[8]

• Centrifuge at 20,238 x g for 5 minutes.[8]

• Condition the SPE cartridge according to the manufacturer's instructions.

• Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Wash the cartridge to remove interferences.

• Elute Bedaquiline and the internal standard with the appropriate elution solvent.

• Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction Workflow for Breast Milk

Extraction from Tissue Homogenates (Lung and Spleen)

The analysis of Bedaquiline in tissue is crucial for understanding its distribution and efficacy at the site of infection. This protocol is adapted for lung and spleen tissues.[5]

Materials:

• Tissue sample (e.g., lung, spleen)

• Cold methanol (4°C)[5]

• Tissue homogenizer (e.g., bead beater, rotor-stator)

• Acetonitrile containing internal standard

• Centrifuge

Protocol:

• Accurately weigh the tissue sample.

• Add 3 mL of cold methanol per gram of tissue.[5]

• Homogenize the tissue sample until a uniform suspension is obtained.

• Take a 50 µL aliquot of the tissue homogenate.

• Add 450 µL of acetonitrile containing the internal standard.

• Vortex the mixture for 5 minutes for protein precipitation.[5]

• Centrifuge at 12,000 x g for 10 minutes.[5]

• Transfer 100 µL of the supernatant to a clean vial for LC-MS/MS analysis.[5]

Tissue Homogenate Extraction Workflow

Disclaimer: These protocols are intended as a guide and may require optimization for specific laboratory conditions and instrumentation. It is recommended to perform a full method validation according to regulatory guidelines.

References

• 1. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 2. mdpi.com [mdpi.com]
• 3. An LC-MS/MS-based method to analyze the anti-tuberculosis drug bedaquiline in hair - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijsdr.org [ijsdr.org]
• 5. Frontiers | Coadministration of bedaquiline and pyrifazimine reduce exposure to toxic metabolite N-desmethyl bedaquiline [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of a liquid chromatography tandem mass spectrometry assay for the analysis of bedaquiline and M2 in breast milk - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Bedaquiline and its Deuterated Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Bedaquiline (B32110) and its deuterated internal standard, Bedaquiline-d6. The described method is applicable for the analysis of Bedaquiline in human plasma, providing a high-throughput and accurate workflow for pharmacokinetic studies and therapeutic drug monitoring. The simple protein precipitation extraction protocol followed by a rapid chromatographic separation ensures efficiency and reliability.

Introduction

Bedaquiline is a diarylquinoline antimycobacterial agent approved for the treatment of multidrug-resistant tuberculosis (MDR-TB).[1][2] Accurate and precise measurement of Bedaquiline concentrations in biological matrices is crucial for understanding its pharmacokinetics, ensuring therapeutic efficacy, and minimizing potential toxicity.[1][3] The use of a stable isotope-labeled internal standard, such as Bedaquiline-d6, is essential for correcting for matrix effects and variations during sample preparation and analysis, thereby enhancing the accuracy of quantification.[4][5] This application note details a validated LC-MS/MS method for the simultaneous determination of Bedaquiline and Bedaquiline-d6 in human plasma.

Experimental

Materials and Reagents

• Bedaquiline reference standard

• Bedaquiline-d6 internal standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (LC-MS grade)[1]

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265)

• Human plasma (drug-free)

• Methyl tertiary butyl ether (MTBE)

Instrumentation

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled with a high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system, was used for analysis.[1][4][6]

Sample Preparation

A simple and efficient protein precipitation method was employed for the extraction of Bedaquiline from human plasma.[7][8]

• To 50 µL of human plasma in a microcentrifuge tube, add 10 µL of Bedaquiline-d6 internal standard working solution.

• Vortex briefly to mix.

• Add 150 µL of acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

Alternatively, a liquid-liquid extraction can be performed using methyl tertiary butyl ether (MTBE).[4]

Chromatographic Conditions

The chromatographic separation was achieved on a C18 analytical column.

Parameter	Condition
Column	Zodiac C18 (50 x 4.6 mm, 5 µm)[4] or equivalent
Mobile Phase	A: 5 mM Ammonium formate in 0.1% formic acid in waterB: Methanol[4]
Gradient	Isocratic with 90% B[4]
Flow Rate	1.0 mL/min[4]
Column Temperature	40°C
Injection Volume	10 µL

Mass Spectrometry Conditions

The mass spectrometer was operated in the positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

Parameter	Condition
Ionization Mode	ESI Positive
MRM Transitions	Bedaquiline: m/z 555.1 → 58.4[3]Bedaquiline-d6: m/z 561.2 → 64.4[3]
Spray Voltage	3500 V[3]
Capillary Temperature	350°C[3]

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of Bedaquiline in human plasma. The use of the deuterated internal standard, Bedaquiline-d6, effectively compensated for any variability in sample processing and instrument response.

Linearity and Sensitivity

The method was found to be linear over a concentration range of 5 to 1800 ng/mL for Bedaquiline in human plasma, with a correlation coefficient (r²) of ≥ 0.99.[4] The lower limit of quantification (LLOQ) was established at 5 ng/mL, demonstrating the high sensitivity of the method.[4]

Quantitative Data Summary

Parameter	Bedaquiline	Reference
Linearity Range	5 - 1800 ng/mL	[4]
Correlation Coefficient (r²)	≥ 0.99	[4]
Lower Limit of Quantification (LLOQ)	5 ng/mL	[4]
Within-run Precision (%CV)	3.0% to 7.2%	[1][3]
Between-run Precision (%CV)	0.0% to 4.3%	[1][3]
Accuracy	1.9% to 13.6%	[1][3]

Experimental Workflow

Caption: Experimental workflow for the LC-MS/MS analysis of Bedaquiline.

Conclusion

The described LC-MS/MS method provides a rapid, sensitive, and reliable approach for the quantification of Bedaquiline in human plasma. The simple sample preparation and short chromatographic run time make it suitable for high-throughput analysis in clinical and research settings. The use of a deuterated internal standard ensures the accuracy and precision of the results.

Detailed Experimental Protocol

Preparation of Stock and Working Solutions

1.1. Bedaquiline Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of Bedaquiline reference standard.
• Dissolve in 10 mL of methanol to obtain a 1 mg/mL stock solution.
• Store at -20°C.

1.2. Bedaquiline-d6 Internal Standard Stock Solution (1 mg/mL):

• Accurately weigh 1 mg of Bedaquiline-d6.
• Dissolve in 1 mL of methanol to obtain a 1 mg/mL stock solution.
• Store at -20°C.

1.3. Bedaquiline Working Solutions for Calibration Curve:

• Prepare a series of working solutions by serially diluting the Bedaquiline stock solution with methanol to achieve concentrations ranging from 50 ng/mL to 18,000 ng/mL.

1.4. Bedaquiline-d6 Internal Standard Working Solution (100 ng/mL):

• Dilute the Bedaquiline-d6 stock solution with methanol to obtain a final concentration of 100 ng/mL.

Preparation of Calibration Standards and Quality Control Samples

2.1. Calibration Standards:

• Spike 45 µL of drug-free human plasma with 5 µL of each Bedaquiline working solution to obtain final concentrations of 5, 10, 50, 100, 500, 1000, and 1800 ng/mL.

2.2. Quality Control (QC) Samples:

• Prepare QC samples at three concentration levels (low, medium, and high) by spiking drug-free human plasma with the appropriate Bedaquiline working solutions.

Sample Extraction Protocol

• Label microcentrifuge tubes for each standard, QC, and unknown sample.

• Pipette 50 µL of the respective sample (standard, QC, or unknown) into the labeled tubes.

• Add 10 µL of the 100 ng/mL Bedaquiline-d6 internal standard working solution to each tube (except for the blank plasma).

• Vortex each tube for 10 seconds.

• Add 150 µL of ice-cold acetonitrile to each tube.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the tubes at 10,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant (approximately 180 µL) to a new set of labeled tubes.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (90% Methanol in 5 mM Ammonium formate with 0.1% formic acid).

• Vortex for 30 seconds to dissolve the residue.

• Transfer the reconstituted samples to autosampler vials for LC-MS/MS analysis.

LC-MS/MS System Operation and Data Acquisition

• Equilibrate the LC-MS/MS system with the mobile phase until a stable baseline is achieved.

• Set up the instrument parameters as described in the "Chromatographic Conditions" and "Mass Spectrometry Conditions" tables.

• Create a sequence table including blank, calibration standards, QC samples, and unknown samples.

• Inject 10 µL of each sample into the LC-MS/MS system.

• Acquire data in MRM mode.

Data Processing and Quantification

• Integrate the peak areas for Bedaquiline and Bedaquiline-d6 for all samples.

• Calculate the peak area ratio of Bedaquiline to Bedaquiline-d6.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

• Perform a linear regression analysis (weighted 1/x²) to determine the slope, intercept, and correlation coefficient of the calibration curve.

• Calculate the concentration of Bedaquiline in the QC and unknown samples using the regression equation from the calibration curve.

Logical Relationship Diagram

Caption: Logical relationship for quantitative analysis of Bedaquiline.

References

• 1. researchgate.net [researchgate.net]
• 2. An LC-MS/MS-based method to analyze the anti-tuberculosis drug bedaquiline in hair - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 6. Development and validation of an LC-MS/MS multiplex assay for the quantification of bedaquiline, n-desmethyl bedaquiline, linezolid, levofloxacin, and clofazimine in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analyzing the Effect of Resveratrol on Pharmacokinetics of Antituberculosis Drug Bedaquiline in Rats by a Novel UPLC-MS/MS Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Detection of (aS,bS)-rel-Bedaquiline-d6 using Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bedaquiline (B32110) is a diarylquinoline antimycobacterial agent approved for the treatment of multidrug-resistant tuberculosis (MDR-TB). Its mechanism of action involves the inhibition of mycobacterial ATP synthase.[1][2][3] Therapeutic drug monitoring and pharmacokinetic studies of Bedaquiline are crucial for optimizing treatment efficacy and minimizing potential adverse effects, such as QT interval prolongation.[4] This document provides detailed mass spectrometry parameters and a validated protocol for the quantitative analysis of Bedaquiline in biological matrices, using (aS,bS)-rel-Bedaquiline-d6 as an internal standard. The use of a stable isotope-labeled internal standard like Bedaquiline-d6 is essential for accurate quantification by compensating for matrix effects and variations in sample processing and instrument response.[5][6][7]

Metabolic Pathway of Bedaquiline

Bedaquiline is primarily metabolized in the liver by the cytochrome P450 (CYP) 3A4 enzyme through N-demethylation to form its major metabolite, N-monodesmethyl Bedaquiline (M2).[2][8] While other CYP enzymes like CYP2C8 and CYP2C19 may contribute to a lesser extent, CYP3A4 is the principal enzyme involved.[8] The M2 metabolite has significantly lower antimycobacterial activity compared to the parent drug.[2]

Caption: Metabolic pathway of Bedaquiline to its N-monodesmethyl metabolite (M2).

Experimental Workflow for Bioanalysis

The following diagram outlines the general workflow for the quantification of Bedaquiline from a biological matrix, such as human plasma or serum, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Caption: General workflow for the bioanalysis of Bedaquiline.

Mass Spectrometry Parameters

The following table summarizes the typical mass spectrometry parameters for the detection of Bedaquiline and (aS,bS)-rel-Bedaquiline-d6. These parameters should be optimized for the specific instrument being used.

Parameter	Bedaquiline	(aS,bS)-rel-Bedaquiline-d6	Reference
Ionization Mode	Positive Electrospray (ESI+)	Positive Electrospray (ESI+)	[4]
Precursor Ion (m/z)	555.1 / 557.1	561.2 / 562.2	[4]
Product Ion (m/z) - Quantifier	58.4 / 58.1	64.4 / 64.1	[4]
Product Ion (m/z) - Qualifier	329.9	-	[4]
Spray Voltage (V)	3500	3500
Capillary Temperature (°C)	350	350
Sheath Gas Pressure (arbitrary units)	35	35
Auxiliary Gas Pressure (arbitrary units)	10	10	[9]
Collision Energy (eV)	70	70	[10]
Declustering Potential (V)	70	70	[10]

Experimental Protocol: Quantification of Bedaquiline in Human Plasma

This protocol describes a validated method for the determination of Bedaquiline in human plasma using protein precipitation followed by LC-MS/MS analysis.

1. Materials and Reagents

• Bedaquiline analytical standard

• (aS,bS)-rel-Bedaquiline-d6

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid and/or ammonium (B1175870) acetate

• Human plasma (blank)

• Standard laboratory equipment (vortex mixer, centrifuge, pipettes)

2. Preparation of Stock and Working Solutions

• Stock Solutions (500 mg/L): Prepare separate stock solutions of Bedaquiline and (aS,bS)-rel-Bedaquiline-d6 in a 50:50 (v/v) mixture of dimethyl sulfoxide (B87167) (DMSO) and methanol.[9]

• Working Standard Solutions: Prepare working standard solutions by serially diluting the Bedaquiline stock solution with a suitable solvent (e.g., 50:50 methanol:water) to create calibration standards.[10]

• Internal Standard Working Solution (0.1 mg/L): Dilute the (aS,bS)-rel-Bedaquiline-d6 stock solution with the precipitation reagent (e.g., methanol-acetonitrile, 160:840 v/v).[9][11]

3. Sample Preparation (Protein Precipitation)

• Pipette 10 µL of plasma sample (calibration standard, quality control, or unknown) into a microcentrifuge tube.[9]

• Add 750 µL of the internal standard working solution (in precipitation reagent).[9]

• Vortex mix for 1 minute to precipitate proteins.[9]

• Centrifuge at 11,000 rpm for 5 minutes.[9]

• Transfer the supernatant to an autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.[9]

4. Liquid Chromatography Conditions

• Column: A reversed-phase column such as a Zodiac C18 (50 x 4.6 mm, 5 µm) or Phenomenex Synergi Polar RP (2.1 x 100 mm, 2.5 µm) can be used.[4][10]

• Mobile Phase A: Water with 0.1% formic acid or 5 mM ammonium formate.[4][10]

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.[4][10]

• Flow Rate: 0.8 - 1.0 mL/min.[10][12]

• Gradient Elution: A typical gradient starts with a low percentage of organic phase, ramps up to a high percentage to elute the analytes, and then returns to initial conditions for re-equilibration.[4]

• Run Time: A short run time of approximately 2.6 to 7.5 minutes is achievable.[9][13]

5. Data Analysis and Quantification

• Integrate the peak areas for Bedaquiline and (aS,bS)-rel-Bedaquiline-d6 using the instrument's software.

• Calculate the peak area ratio of Bedaquiline to (aS,bS)-rel-Bedaquiline-d6.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards. A linear regression with a weighting factor of 1/x² is often used.[10]

• Determine the concentration of Bedaquiline in the unknown samples from the calibration curve.

Method Validation Summary

A summary of typical validation parameters for the bioanalytical method is presented below.

Validation Parameter	Typical Range/Value	Reference
Linearity Range	0.05 - 6.00 mg/L (serum) 5 - 1800 ng/mL (plasma)	[10]
Correlation Coefficient (r²)	≥ 0.99	[10]
Lower Limit of Quantification (LLOQ)	0.05 mg/L (serum) 5 ng/mL (plasma)	[10]
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)
Recovery	Consistent and reproducible
Matrix Effect	Assessed and minimized
Stability	Assessed under various conditions (freeze-thaw, bench-top, long-term)

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and robust approach for the quantification of Bedaquiline in biological matrices. The use of (aS,bS)-rel-Bedaquiline-d6 as an internal standard ensures accurate and reliable results. This application note and protocol can serve as a comprehensive guide for researchers and scientists involved in the therapeutic drug monitoring and pharmacokinetic analysis of Bedaquiline. It is recommended to perform a full method validation according to regulatory guidelines before implementing this method for clinical or research purposes.

References

• 1. Analytical method development and validation of bedaquiline [wisdomlib.org]
• 2. allmultidisciplinaryjournal.com [allmultidisciplinaryjournal.com]
• 3. Method Development and Validation for Estimation of Bedaquiline and in Tablet Dosage form by Hptlc and Rp-Hplc Study – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 4. An LC-MS/MS-based method to analyze the anti-tuberculosis drug bedaquiline in hair - PMC [pmc.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Bedaquiline Metabolism: Enzymes and Novel Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. diva-portal.org [diva-portal.org]

Technical Notes & Optimization

Troubleshooting isotopic interference with (aS,bS)-rel-Bedaquiline-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (aS,bS)-rel-Bedaquiline-d6 as an internal standard in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference (crosstalk) and why is it a concern when using (aS,bS)-rel-Bedaquiline-d6?

A1: Isotopic interference, or crosstalk, happens when the signal from the unlabeled analyte (Bedaquiline) overlaps with the signal of its deuterated internal standard (Bedaquiline-d6) in the mass spectrometer. This is a concern because Bedaquiline contains a bromine atom, which has two major isotopes, 79Br and 81Br, in roughly a 1:1 ratio.[1] This natural isotopic distribution in the unlabeled Bedaquiline can contribute to the signal at the mass-to-charge ratio (m/z) of the deuterated internal standard, leading to inaccurate quantification.

Q2: What are the primary indicators of isotopic interference in my assay?

A2: Key indicators of isotopic interference include:

• Non-linear calibration curves, especially at higher analyte concentrations.

• Inaccurate and imprecise results for quality control (QC) samples.

• A significant signal detected in the Bedaquiline-d6 mass channel when analyzing a high-concentration sample of unlabeled Bedaquiline.

• A noticeable peak for Bedaquiline in samples containing only the Bedaquiline-d6 internal standard.

Q3: What are the expected mass-to-charge ratios (m/z) for Bedaquiline and Bedaquiline-d6?

A3: The protonated molecular ions ([M+H]+) are typically monitored. Due to the bromine isotopes, you will observe two major peaks for each compound. The mass transitions commonly used are detailed in the table below.

Quantitative Data Summary

The following tables provide key quantitative data for Bedaquiline and its deuterated internal standard.

Table 1: Molecular and Mass Spectrometry Properties

Compound	Molecular Formula	Monoisotopic Mass (Da)	Predominant [M+H]+ Ions (m/z)
Bedaquiline	C32H31BrN2O2	554.1572	555.16 & 557.16
(aS,bS)-rel-Bedaquiline-d6	C32H25D6BrN2O2	560.1948	561.20 & 563.20

Table 2: Commonly Used MRM Transitions for Quantification [1]

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Bedaquiline	555.1	58.4
(aS,bS)-rel-Bedaquiline-d6	561.2	64.4
Bedaquiline Metabolite (M2)	541.1	480.1

Troubleshooting Guides

Guide 1: Diagnosing Isotopic Interference

This guide provides a step-by-step protocol to determine if you are experiencing isotopic interference between Bedaquiline and Bedaquiline-d6.

Objective: To quantify the contribution of unlabeled Bedaquiline to the Bedaquiline-d6 signal and vice-versa.

Materials:

• Blank matrix (e.g., plasma, serum)

• Bedaquiline stock solution

• (aS,bS)-rel-Bedaquiline-d6 stock solution

• LC-MS/MS system

Procedure:

• Prepare two sets of samples:

  • Set A (Analyte to Internal Standard): Spike a high concentration of Bedaquiline (e.g., at the Upper Limit of Quantification - ULOQ) into the blank matrix without adding Bedaquiline-d6.

  • Set B (Internal Standard to Analyte): Spike the working concentration of Bedaquiline-d6 into the blank matrix without adding Bedaquiline.

• Analyze the samples: Inject both sets of samples into the LC-MS/MS system and monitor the MRM transitions for both Bedaquiline and Bedaquiline-d6.

• Data Analysis:

  • In the chromatogram from Set A , measure the peak area of any signal detected in the Bedaquiline-d6 MRM channel. This represents the crosstalk from the analyte to the internal standard.

  • In the chromatogram from Set B , measure the peak area of any signal detected in the Bedaquiline MRM channel. This represents the contribution from any unlabeled Bedaquiline present as an impurity in the internal standard.

Interpretation of Results:

• A response in the Bedaquiline-d6 channel in Set A that is greater than a pre-defined threshold (e.g., >5% of the internal standard response in a typical sample) indicates significant isotopic interference.

• A response in the Bedaquiline channel in Set B indicates the presence of unlabeled analyte in your internal standard, which can bias results, particularly at the Lower Limit of Quantification (LLOQ).

Fig 1. Workflow for diagnosing isotopic interference.

Guide 2: Mitigation Strategies for Isotopic Interference

If significant isotopic interference is confirmed, consider the following strategies.

Fig 2. Mitigation strategies for isotopic interference.

1. Chromatographic Optimization:

• Ensure Co-elution: A slight shift in retention time between Bedaquiline and Bedaquiline-d6 can lead to differential matrix effects, exacerbating the impact of isotopic interference. Adjust the mobile phase gradient or column chemistry to achieve complete co-elution.

2. Mass Spectrometry Optimization:

• Alternative MRM Transitions: Investigate if other product ions can be used for quantification that have less isotopic overlap.

• High-Resolution Mass Spectrometry (HRMS): If available, HRMS can often resolve the small mass difference between the analyte's natural isotopes and the deuterated internal standard.

3. Mathematical Correction:

• Some mass spectrometry software platforms allow for mathematical correction of the measured peak areas based on the predetermined level of isotopic crosstalk.

4. Alternative Internal Standard:

• If the interference cannot be resolved, consider using an internal standard with a larger mass difference or a different isotopic label, such as 13C, which has a much lower natural abundance than deuterium.

Guide 3: Troubleshooting Common Issues

Issue	Potential Cause	Troubleshooting Steps
Non-linear calibration curve (especially at high concentrations)	Isotopic interference from high concentrations of Bedaquiline is inflating the internal standard signal.	1. Perform the crosstalk evaluation described in Guide 1. 2. Implement mitigation strategies from Guide 2. 3. Consider diluting samples to fall within the linear range of the assay.
Retention time shift between Bedaquiline and Bedaquiline-d6	This is a known chromatographic isotope effect. Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.	1. If the shift is small and consistent, it may not significantly impact quantification. 2. For optimal correction of matrix effects, adjust chromatographic conditions (e.g., mobile phase composition, gradient) to minimize the separation.
Interference from Bedaquiline Metabolites	A metabolite of Bedaquiline may have a mass that interferes with the internal standard's MRM transition.	1. If an unexpected peak is observed in the internal standard channel in incurred samples, investigate the mass spectra for potential metabolites. 2. Optimize chromatography to separate the metabolite from the internal standard. 3. If separation is not possible, a different MRM transition for the internal standard may be necessary.
Inaccurate quantification of low-concentration samples	The Bedaquiline-d6 internal standard may contain a small amount of unlabeled Bedaquiline as an impurity.	1. Analyze the internal standard solution alone to check for the presence of unlabeled Bedaquiline (as described in Guide 1, Set B). 2. If significant impurities are present, source a new, higher-purity internal standard.

References

• 1. Determination of Bedaquiline in Human Serum Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in Bedaquiline Bioanalysis

Welcome to the technical support center for the bioanalysis of Bedaquiline (B32110). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming matrix effects in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in the development and validation of robust bioanalytical methods for Bedaquiline.

Troubleshooting Guide

This guide addresses common issues encountered during the bioanalysis of Bedaquiline, with a focus on mitigating matrix effects.

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH affecting the ionization state of Bedaquiline, a basic compound.	Adjust the mobile phase pH to be at least 2 units below the pKa of Bedaquiline to ensure it is in a consistent, protonated state. The addition of a small percentage of formic or acetic acid is common.
Secondary interactions with residual silanols on the LC column.	Use a high-quality, end-capped C18 column. Consider using a column with a different stationary phase chemistry if tailing persists.
Inconsistent Analyte Response (Ion Suppression or Enhancement)	Co-elution of endogenous matrix components, such as phospholipids, from the biological sample.[1]	Optimize the sample preparation method to improve the removal of interfering substances. Consider solid-phase extraction (SPE) for a cleaner extract compared to protein precipitation (PPT).[2]
Insufficient chromatographic separation of Bedaquiline from matrix components.	Modify the LC gradient to achieve better separation of Bedaquiline from the void volume where many matrix components elute. Increase the organic content of the mobile phase gradually.
Use of a non-optimal internal standard (IS).	Employ a stable isotope-labeled internal standard (SIL-IS), such as Bedaquiline-d6, which will co-elute with the analyte and experience similar matrix effects, thereby providing effective compensation.
Low Analyte Recovery	Inefficient extraction of the highly lipophilic and protein-bound Bedaquiline from the matrix.[3]	For liquid-liquid extraction (LLE), select an appropriate organic solvent (e.g., methyl tertiary butyl ether) and optimize the pH of the aqueous phase to ensure Bedaquiline is in its neutral form for efficient partitioning.
For SPE, ensure the correct sorbent and elution solvent are used. A mixed-mode or polymeric sorbent may be effective.
For PPT, ensure the ratio of precipitating solvent (e.g., acetonitrile (B52724), methanol) to plasma is sufficient for complete protein removal.[1]
High Background Noise or Interferences in Blank Samples	Carryover from previous injections of high-concentration samples.	Implement a rigorous needle and injection port washing procedure between samples. Injecting a blank solvent after a high-concentration sample can help identify and mitigate carryover.
Contamination from reagents, solvents, or collection tubes.	Use high-purity, LC-MS grade solvents and reagents. Screen different batches of collection tubes for potential leachables that may interfere with the assay.
Variability Between Different Lots of Biological Matrix	Differential matrix effects in plasma/serum from different individuals, especially in a patient population with co-morbidities and co-medications.[4][5]	Evaluate matrix effects across multiple sources (at least six different lots) of the biological matrix during method validation.
If significant variability is observed, a more rigorous sample cleanup method like SPE may be necessary. The use of a SIL-IS is highly recommended to normalize for this variability.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of matrix effects in Bedaquiline bioanalysis?

A1: The primary causes of matrix effects in Bedaquiline bioanalysis are co-eluting endogenous components from the biological matrix, such as phospholipids, salts, and metabolites.[1] These substances can interfere with the ionization of Bedaquiline in the mass spectrometer source, leading to either ion suppression (decreased signal) or ion enhancement (increased signal). Given that Bedaquiline is often analyzed in plasma from tuberculosis patients, co-administered drugs and their metabolites can also contribute to matrix effects.[5]

Q2: Which sample preparation technique is best for minimizing matrix effects for Bedaquiline?

A2: The choice of sample preparation technique depends on the required sensitivity and throughput of the assay.

• Protein Precipitation (PPT) is the simplest and fastest method but often results in the least clean extract, making it more susceptible to matrix effects.[1]

• Liquid-Liquid Extraction (LLE) offers a cleaner sample than PPT by partitioning Bedaquiline into an organic solvent, leaving many polar interferences behind.

• Solid-Phase Extraction (SPE) is generally considered the most effective method for removing matrix interferences, providing the cleanest extracts and thus minimizing matrix effects.[2] A combination of PPT followed by SPE can also be employed for very complex matrices.[2]

Q3: Why is a stable isotope-labeled internal standard (SIL-IS) like Bedaquiline-d6 recommended?

A3: A SIL-IS, such as Bedaquiline-d6, is the ideal internal standard because it has nearly identical chemical and physical properties to Bedaquiline.[4] This means it will behave similarly during sample extraction, chromatography, and ionization. Consequently, any matrix effects that suppress or enhance the Bedaquiline signal will have a similar impact on the SIL-IS. By calculating the ratio of the analyte response to the IS response, these variations can be effectively normalized, leading to more accurate and precise quantification.

Q4: How can I assess the extent of matrix effects in my Bedaquiline assay?

A4: The most common method for quantitatively assessing matrix effects is the post-extraction spike method. This involves comparing the peak area of Bedaquiline spiked into an extracted blank matrix sample to the peak area of Bedaquiline in a neat solution at the same concentration. The matrix factor (MF) is calculated as:

MF = (Peak Area in Presence of Matrix) / (Peak Area in Absence of Matrix)

An MF value of 1 indicates no matrix effect, a value < 1 indicates ion suppression, and a value > 1 indicates ion enhancement. This should be tested in at least six different lots of the biological matrix.

Q5: What are some key physicochemical properties of Bedaquiline to consider during method development?

A5: Bedaquiline is a highly lipophilic (LogP > 6) and basic compound.[3] It is practically insoluble in aqueous media.[6] Its high protein binding (>99.9%) means that an efficient protein disruption step is crucial for good recovery. Its basic nature allows for effective extraction and chromatographic retention strategies based on pH manipulation.

Experimental Protocols

Protocol 1: Protein Precipitation (PPT)

This protocol provides a general procedure for the simple and rapid extraction of Bedaquiline from plasma.

• Sample Aliquoting: Transfer 100 µL of plasma sample, calibration standard, or quality control sample into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., Bedaquiline-d6 in methanol).

• Protein Precipitation: Add 300 µL of cold acetonitrile (or methanol) to the tube.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase starting composition.

• Injection: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol is suitable for obtaining a cleaner extract than PPT.

• Sample Aliquoting: Transfer 100 µL of plasma sample into a glass tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution.

• pH Adjustment (Optional): Add 50 µL of a weak base (e.g., 0.1 M ammonium (B1175870) hydroxide) to raise the pH and neutralize Bedaquiline.

• Extraction Solvent Addition: Add 1 mL of methyl tertiary butyl ether (MTBE).

• Extraction: Vortex for 5 minutes, followed by shaking on a mechanical shaker for 10 minutes.

• Centrifugation: Centrifuge at 4,000 x g for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Injection: Inject into the LC-MS/MS system.

Protocol 3: Solid-Phase Extraction (SPE)

This protocol, combining PPT and SPE, provides the cleanest sample extract.[2]

• Protein Precipitation:

  • To 100 µL of breast milk or plasma, add 250 µL of a precipitating reagent (e.g., methanol:acetonitrile, 50:50 v/v) containing the internal standard.

  • Vortex for 30 seconds and let it stand for 1 hour at room temperature.

  • Centrifuge at 20,000 x g for 5 minutes.

• SPE Cartridge Conditioning:

  • Condition a polymeric SPE cartridge (e.g., Strata-X) with 2 mL of methanol.

  • Equilibrate the cartridge with 2 mL of water.

• Sample Loading:

  • Dilute 350 µL of the supernatant from the PPT step with 1.75 mL of water.

  • Load the diluted supernatant onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 2 mL of water to remove polar interferences.

  • Dry the cartridge under positive pressure or vacuum for 10 minutes.

• Elution:

  • Elute Bedaquiline and the IS with 2 x 500 µL of an elution solvent (e.g., 0.1% formic acid in methanol).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under nitrogen at 40°C.

  • Reconstitute in 250 µL of the mobile phase.

• Injection: Inject into the LC-MS/MS system.

Data Presentation: Comparison of Sample Preparation Methods

The following tables summarize typical performance data for the different sample preparation techniques, compiled from various studies. Actual results may vary depending on the specific LC-MS/MS system and method parameters.

Table 1: Analyte Recovery

Method	Bedaquiline Mean Recovery (%)	Bedaquiline-d6 Mean Recovery (%)	Precision (CV%)
Protein Precipitation	85 - 95	86 - 96	< 10%
Liquid-Liquid Extraction	70 - 85	72 - 87	< 15%
Solid-Phase Extraction	> 90	> 90	< 5%

Table 2: Matrix Effect

Method	Bedaquiline Matrix Factor (MF)	Bedaquiline-d6 Matrix Factor (MF)	IS-Normalized MF (CV%)
Protein Precipitation	0.75 - 1.10	0.77 - 1.12	< 15%
Liquid-Liquid Extraction	0.85 - 1.05	0.86 - 1.06	< 10%
Solid-Phase Extraction	0.95 - 1.03	0.96 - 1.04	< 5%

(Note: An IS-Normalized Matrix Factor CV% of <15% is generally considered acceptable.)

Visualizations

Caption: Sample preparation workflows for Bedaquiline bioanalysis.

Caption: Troubleshooting logic for inconsistent analyte response.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of a liquid chromatography tandem mass spectrometry assay for the analysis of bedaquiline and M2 in breast milk - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. “How-to” guide on the use of bedaquiline for MDR-TB treatment - Companion Handbook to the WHO Guidelines for the Programmatic Management of Drug-Resistant Tuberculosis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Bedaquiline | C32H31BrN2O2 | CID 5388906 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC Gradient for Bedaquiline and (aS,bS)-rel-Bedaquiline-d6 Co-elution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-elution issues with Bedaquiline and its deuterated internal standard, (aS,bS)-rel-Bedaquiline-d6, during liquid chromatography (LC) analysis.

Frequently Asked Questions (FAQs)

Q1: We are observing significant peak overlap between Bedaquiline and its d6-internal standard. What is the primary cause of this co-elution?

A1: Co-elution of an analyte and its deuterated internal standard is common in reversed-phase liquid chromatography because their physicochemical properties are very similar. The slight increase in mass due to deuterium (B1214612) substitution typically does not provide enough of a difference in polarity for complete separation under standard chromatographic conditions. The primary goal is often not complete baseline separation but rather consistent and reproducible peak shapes for accurate quantification via mass spectrometry. However, significant overlap can still be problematic.

Q2: How does co-elution impact our quantitative analysis?

A2: While mass spectrometry can differentiate between Bedaquiline and Bedaquiline-d6 based on their mass-to-charge ratios (m/z), severe co-elution can lead to issues such as ion suppression or enhancement, where the ionization efficiency of one compound is affected by the high concentration of the other in the ion source. This can compromise the accuracy and precision of the assay.

Q3: What is the first step we should take to address the co-elution?

A3: The initial and often most effective step is to adjust the LC gradient. A shallower gradient provides more time for the analytes to interact with the stationary phase, which can improve separation. Experimenting with the gradient slope is a critical first troubleshooting step.

Q4: Can the mobile phase composition be altered to improve separation?

A4: Yes, modifying the mobile phase is another key strategy. This can involve changing the organic modifier (e.g., from acetonitrile (B52724) to methanol), adjusting the pH of the aqueous phase, or adding modifiers like formic acid or ammonium (B1175870) formate (B1220265), which can influence the retention and peak shape of basic compounds like Bedaquiline.

Q5: Is it necessary to achieve baseline separation between Bedaquiline and Bedaquiline-d6?

A5: Not necessarily. For LC-MS/MS analysis, as long as the peaks are sufficiently resolved to prevent significant ion source effects and allow for reliable peak integration, baseline separation is not a strict requirement. The primary goal is to ensure that the chromatographic conditions provide consistent retention times and peak shapes for both the analyte and the internal standard across the entire calibration range.

Troubleshooting Guide

Issue: Poor Resolution and Co-elution of Bedaquiline and Bedaquiline-d6

This guide provides a systematic approach to optimizing your LC gradient and other chromatographic parameters to improve the separation between Bedaquiline and its deuterated internal standard.

A shallower gradient can often improve the resolution of closely eluting peaks.

• Initial Approach: If you are using a fast gradient, start by decreasing the rate of change of the organic solvent concentration.

• Systematic Approach:

  • Scouting Gradient: Run a broad gradient (e.g., 5% to 95% organic over 5-10 minutes) to determine the approximate elution time of the compounds.

  • Shallow Gradient: Design a shallower gradient around the elution window of Bedaquiline. For example, if the compound elutes at 60% organic, try a gradient segment that goes from 50% to 70% organic over a longer period.

Experimental Protocol: Example of Gradient Optimization

This protocol is based on typical starting conditions for Bedaquiline analysis.

Table 1: Initial vs. Optimized Gradient Conditions

Parameter	Initial Condition	Optimized Condition
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Flow Rate	0.5 mL/min	0.4 mL/min
Column Temp.	40 °C	45 °C
Gradient	Time (min)	%B
0.0	30
5.0	95
6.0	95
6.1	30
8.0	30
Time (min)	%B
0.0	45
8.0	65
8.1	95
9.0	95
9.1	45
11.0	45

If gradient optimization is insufficient, modifying the mobile phase can provide additional selectivity.

• Change Organic Modifier: If using acetonitrile, try substituting it with methanol. Methanol has different solvent selectivity and can alter the elution order or improve separation.

• Adjust pH: Bedaquiline is a basic compound. Adjusting the pH of the aqueous mobile phase (Mobile Phase A) can change its ionization state and retention behavior. Ensure the pH is compatible with your column. A common mobile phase for Bedaquiline analysis includes ammonium acetate (B1210297) or formate buffers.

• Additive Concentration: Varying the concentration of additives like formic acid can also impact peak shape and retention.

Experimental Protocol: Mobile Phase Screening

Table 2: Mobile Phase Composition Comparison

Condition	Mobile Phase A	Mobile Phase B	Expected Outcome
1	0.1% Formic Acid in Water	Acetonitrile	Standard condition
2	0.1% Formic Acid in Water	Methanol	Altered selectivity, potentially improved resolution
3	10mM Ammonium Formate, pH 3.5	Acetonitrile	Improved peak shape for basic compounds
4	10mM Ammonium Acetate, pH 4.5	Methanol	Combination of buffer and alternative organic modifier

The choice of the LC column (stationary phase) has a significant impact on selectivity.

• Particle Size and Length: Using a column with smaller particles (e.g., sub-2 µm) or a longer column can increase efficiency and resolution.

• Pore Size: Ensure the pore size of the stationary phase is appropriate for the size of the molecule.

• Stationary Phase Chemistry: If using a standard C18 column, consider trying a different chemistry such as a Phenyl-Hexyl or a Cyano phase, which can offer different retention mechanisms.

Table 3: Recommended Column Specifications for Bedaquiline Analysis

Column Type	Particle Size (µm)	Dimensions (mm)	Manufacturer Example
C18	5	4.6 x 250	Thermo
C18	5	4.6 x 50	Zodiac
Phenyl-Hexyl	3.5	4.6 x 150	-
Cyano	3	4.6 x 100	-

Visualization of Troubleshooting Workflow

The following diagram illustrates the logical steps to troubleshoot the co-elution of Bedaquiline and its internal standard.

Caption: Troubleshooting workflow for co-elution.

Addressing ion suppression in the analysis of Bedaquiline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address ion suppression in the analysis of Bedaquiline (B32110) using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Troubleshooting Guide

Issue: Low Bedaquiline Signal Intensity and Poor Sensitivity

Question: My Bedaquiline signal is consistently low, and I'm struggling to achieve the desired lower limit of quantification (LLOQ). What could be the cause and how can I troubleshoot this?

Answer: Low signal intensity and poor sensitivity for Bedaquiline are often attributable to ion suppression, a phenomenon where co-eluting matrix components interfere with the ionization of the analyte in the mass spectrometer's ion source.[1][2][3] This leads to a reduced analyte signal and can compromise the accuracy and precision of your assay.[1][4]

Troubleshooting Steps:

• Confirm Ion Suppression: To determine if ion suppression is affecting your analysis, you can perform a post-column infusion experiment.[5] This involves infusing a constant flow of a Bedaquiline standard solution into the LC eluent after the analytical column, while injecting a blank, extracted matrix sample. A dip in the baseline signal at the retention time of interfering components indicates ion suppression.

• Evaluate Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[1][3]

  • Protein Precipitation (PPT): While simple and fast, PPT is often insufficient for removing phospholipids (B1166683), a major cause of ion suppression in bioanalysis.[6][7] If you are using PPT, consider more selective techniques.

  • Liquid-Liquid Extraction (LLE): LLE can offer a cleaner extract than PPT by partitioning Bedaquiline into an organic solvent, leaving many matrix components behind.

  • Solid-Phase Extraction (SPE): SPE provides the most thorough cleanup by selectively retaining Bedaquiline on a solid sorbent while matrix interferences are washed away.[8][9] This is often the preferred method for minimizing matrix effects.[3]

• Optimize Chromatographic Separation:

  • Adjust the gradient elution profile to separate Bedaquiline from the regions of ion suppression.[1][3]

  • Consider using a different stationary phase or a column with a smaller particle size to improve resolution.

• Employ a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for Bedaquiline (e.g., Bedaquiline-d6) is the ideal internal standard.[10][11][12] Since it co-elutes and experiences similar ion suppression to the analyte, it can effectively compensate for signal variability and improve accuracy.[3][13]

• Dilute the Sample: If the Bedaquiline concentration is high enough, diluting the sample can reduce the concentration of interfering matrix components and alleviate ion suppression.[1][13] However, this may not be feasible for trace-level analysis.

Issue: Inconsistent and Irreproducible Results for Quality Control (QC) Samples

Question: I am observing high variability in my Bedaquiline QC sample results. What could be causing this inconsistency?

Answer: Inconsistent results for QC samples often point to variable matrix effects between different samples. The composition of biological matrices can differ, leading to varying degrees of ion suppression from one sample to the next.[14]

Troubleshooting Steps:

• Strengthen Sample Preparation: As detailed above, a robust sample preparation method like SPE is crucial for minimizing sample-to-sample variability in the matrix.[3] This will lead to more consistent and reproducible results.

• Use Matrix-Matched Calibrators and QCs: Prepare your calibration standards and QC samples in the same biological matrix as your unknown samples (e.g., human plasma, serum).[3] This helps to ensure that the calibrators and QCs experience similar matrix effects as the study samples, improving accuracy.

• Utilize a Stable Isotope-Labeled Internal Standard: A SIL-IS is highly effective at correcting for sample-to-sample variations in ion suppression, as it is affected in the same way as the analyte.[3][13]

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of ion suppression in Bedaquiline analysis?

A1: The primary causes of ion suppression in the analysis of Bedaquiline, particularly in biological matrices, are co-eluting endogenous compounds that interfere with the ionization process in the MS source.[1][2] Key culprits include:

• Phospholipids: Abundant in plasma and serum, phospholipids are a major source of ion suppression, especially when using electrospray ionization (ESI) in positive mode.[4][6][7]

• Salts and Buffers: Non-volatile salts from the sample or mobile phase can crystallize on the ESI probe, reducing ionization efficiency.[15]

• Proteins and Peptides: Inadequately removed proteins and peptides can also contribute to matrix effects.[5][15]

Q2: How can I detect the presence of ion suppression in my assay?

A2: A common and effective method is the post-column infusion experiment .[5] A solution of Bedaquiline is continuously infused into the mass spectrometer while a blank matrix extract is injected onto the LC system. A drop in the Bedaquiline signal indicates the retention times at which matrix components are eluting and causing suppression.[5] Another approach is to compare the peak area of Bedaquiline in a neat solution versus a post-extraction spiked blank matrix sample. A significantly lower peak area in the matrix sample suggests ion suppression.[1]

Q3: What is the best sample preparation technique to minimize ion suppression for Bedaquiline?

A3: Solid-Phase Extraction (SPE) is generally considered the most effective technique for minimizing ion suppression in Bedaquiline analysis.[8][9] SPE offers high selectivity, allowing for the efficient removal of phospholipids and other interfering matrix components, resulting in a much cleaner extract compared to protein precipitation or liquid-liquid extraction.[3]

Q4: Can changing my LC-MS/MS instrument parameters help reduce ion suppression?

A4: While less effective than proper sample preparation and chromatography, optimizing instrument parameters can have some impact.

• Ionization Source: Atmospheric pressure chemical ionization (APCI) can be less susceptible to ion suppression from non-volatile salts and phospholipids compared to electrospray ionization (ESI).[1][16]

• Source Parameters: Optimizing parameters like nebulizer gas flow, auxiliary gas flow, and source temperature can sometimes help to mitigate ion suppression.[17]

• Reducing Flow Rate: Lowering the LC flow rate (e.g., using micro or nano-LC) can lead to more efficient ionization and reduced susceptibility to matrix effects.[1]

Q5: Is it necessary to use a stable isotope-labeled internal standard for Bedaquiline analysis?

A5: While not strictly mandatory for all applications, using a stable isotope-labeled internal standard (SIL-IS), such as Bedaquiline-d6, is highly recommended and considered the gold standard for quantitative bioanalysis.[10][11][12][14] A SIL-IS co-elutes with Bedaquiline and experiences the same degree of ion suppression, thereby providing the most accurate correction for matrix effects and other sources of variability.[3][13] This leads to improved precision and accuracy in your results.

Experimental Protocols & Data

Table 1: Comparison of Sample Preparation Techniques for Bedaquiline Analysis

Sample Preparation Method	Typical Recovery (%)	Relative Matrix Effect (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	>90%[18]	High (significant ion suppression)	Simple, fast, low cost.[5][6]	Inefficient removal of phospholipids, leading to significant matrix effects.[4][6]
Liquid-Liquid Extraction (LLE)	85-95%	Moderate	Good removal of proteins and some polar interferences.	Can be labor-intensive, may not effectively remove all phospholipids.[4]
Solid-Phase Extraction (SPE)	>90%[9]	Low (minimal ion suppression)[9]	Highly selective, provides the cleanest extracts, minimizes matrix effects.[3][4]	More complex and time-consuming method development, higher cost.[4]

Detailed Methodologies

1. Solid-Phase Extraction (SPE) Protocol for Bedaquiline in Human Plasma (Adapted from[9])

• Sample Pre-treatment: To 200 µL of plasma, add the internal standard (Bedaquiline-d6) and 200 µL of 4% phosphoric acid. Vortex to mix.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash 1: 1 mL of 0.1 M acetate (B1210297) buffer (pH 4.0).

  • Wash 2: 1 mL of methanol.

• Elution: Elute Bedaquiline and the internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

2. Liquid Chromatography Parameters for Bedaquiline Analysis (Representative examples from[11][12])

Parameter	Condition 1[11]	Condition 2[12]
LC System	Agilent 1200 series	Agilent LC 1260
Column	XBridge C18, 3.5 µm, 2.1 x 50 mm	Phenomenex Synergi Polar RP, 2.5 µm, 2.1 x 100 mm
Mobile Phase A	2 mM Ammonium acetate with 0.1% formic acid in water	Water with 1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid	Acetonitrile with 0.4% formic acid
Gradient	0-0.5 min (30% B), 0.5-2.0 min (30-95% B), 2.0-2.5 min (95% B), 2.5-2.6 min (95-30% B), 2.6-4.0 min (30% B)	0-0.3 min (5% B), 0.3-6.8 min (gradient to 100% B), 6.81-14 min (5% B)
Flow Rate	0.4 mL/min	Not Specified
Injection Volume	5 µL	10 µL
Column Temperature	40°C	Not Specified

3. Mass Spectrometry Parameters for Bedaquiline Analysis (Representative examples from[11][12])

Parameter	Condition 1[11]	Condition 2[12]
Mass Spectrometer	API 4000 triple quadrupole	AB Sciex API 5500
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI, Positive
MRM Transition (Bedaquiline)	555.2 → 537.2	557.1 → 58.1 (quantifier), 557.1 → 329.9 (qualifier)
MRM Transition (Bedaquiline-d6 IS)	561.2 → 543.2	562.2 → 64.1
Ion Source Temperature	550°C	Not Specified
IonSpray Voltage	5500 V	Not Specified

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 3. longdom.org [longdom.org]
• 4. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC-ESI-MS Bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and validation of an LC-MS/MS multiplex assay for the quantification of bedaquiline, n-desmethyl bedaquiline, linezolid, levofloxacin, and clofazimine in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ovid.com [ovid.com]
• 10. researchgate.net [researchgate.net]
• 11. journals.asm.org [journals.asm.org]
• 12. An LC-MS/MS-based method to analyze the anti-tuberculosis drug bedaquiline in hair - PMC [pmc.ncbi.nlm.nih.gov]
• 13. DSpace [research-repository.griffith.edu.au]
• 14. benchchem.com [benchchem.com]
• 15. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. files.core.ac.uk [files.core.ac.uk]
• 17. biotech-spain.com [biotech-spain.com]
• 18. actapharmsci.com [actapharmsci.com]

Technical Support Center: Deuterated Internal Standards in LC-MS/MS

Welcome to the technical support center for the use of deuterated internal standards in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This resource is designed for researchers, scientists, and drug development professionals to navigate common challenges and troubleshoot issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are deuterated internal standards and why are they used in LC-MS/MS?

Deuterated internal standards are isotopically labeled compounds where one or more hydrogen atoms are replaced with deuterium (B1214612) (²H), a stable isotope of hydrogen.[1] They are considered the "gold standard" for quantitative bioanalysis using LC-MS/MS.[2] Because they are chemically almost identical to the analyte of interest, they exhibit nearly the same behavior during sample preparation, chromatography, and ionization.[1][3] This allows them to effectively compensate for variability in sample extraction, matrix effects, and instrument response, leading to more accurate and precise quantification.[1][2]

Q2: Can deuterated internal standards perfectly correct for all matrix effects?

While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects.[2] A phenomenon known as the "deuterium isotope effect" can cause slight differences in chromatographic retention times between the analyte and the deuterated internal standard.[4][5] If this separation causes them to elute into regions with different levels of ion suppression or enhancement in the sample matrix, it can lead to inaccurate quantification, a phenomenon referred to as "differential matrix effects".[6][7] Studies have shown that the matrix effects experienced by an analyte and its deuterated internal standard can differ by 26% or more in complex matrices like plasma and urine.[4]

Q3: What is deuterium exchange and when is it a problem?

Deuterium exchange, or H/D back-exchange, is a phenomenon where deuterium atoms on the internal standard are replaced by hydrogen atoms from the sample matrix or solvent.[4][6] This can be a significant issue if the deuterium labels are on labile positions, such as -OH or -NH groups, or on carbons adjacent to carbonyl groups.[6] Deuterium exchange can compromise accuracy by generating a signal at the mass of the unlabeled analyte or by causing inconsistent internal standard signals.[8] It is recommended to use internal standards where deuterium is placed on stable positions.[9]

Q4: What level of isotopic and chemical purity is recommended for a deuterated internal standard?

For accurate and reliable results, high isotopic enrichment (≥98%) and chemical purity (>99%) are essential.[6] The internal standard should be free from the unlabeled analyte to avoid artificially inflating the analyte's measured concentration.[8]

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptoms:

• Poor reproducibility of analyte/internal standard area ratios.[2]

• Calibration curve fails to meet acceptance criteria.

• Quantified concentrations are significantly different than expected.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	Even with co-elution, the analyte and internal standard can experience different degrees of ion suppression or enhancement.[6] Solution: Conduct a matrix effect evaluation experiment to assess the degree of differential matrix effects.[6]
Lack of Co-elution	The deuterium isotope effect can cause a slight retention time shift between the analyte and the deuterated internal standard.[5] Solution: Optimize chromatographic conditions (e.g., mobile phase composition, gradient, temperature) to achieve co-elution.[8] Consider using a column with a different stationary phase.
Isotopic Impurity of Internal Standard	The deuterated internal standard may contain a significant amount of the unlabeled analyte.[6] Solution: Verify the isotopic purity of the internal standard. Analyze the internal standard solution alone to check for the presence of the unlabeled analyte.[8] The response of the unlabeled analyte in the internal standard solution should be less than 20% of the response at the Lower Limit of Quantification (LLOQ).[8]
Deuterium Exchange	The deuterium label on the internal standard may be exchanging with protons from the sample matrix or solvents.[6] Solution: Perform a deuterium exchange evaluation experiment.[6] Ensure the deuterated standard is labeled at stable positions.[9] Avoid extreme pH conditions if the label is labile.[9]
Incorrect Internal Standard Concentration	Errors in the preparation of the internal standard spiking solution. Solution: Carefully reprepare the internal standard solution and verify its concentration.[2]

Issue 2: Analyte and Deuterated Internal Standard Do Not Co-elute

Symptoms:

• Visible separation of analyte and internal standard peaks in the chromatogram.

• Inconsistent analyte/internal standard area ratios, especially in different matrices.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Deuterium Isotope Effect	The replacement of hydrogen with deuterium can slightly alter the physicochemical properties of the molecule, leading to differences in retention time.[4][5] This effect can be more pronounced with a higher number of deuterium substitutions.[10] Solution: Modify the chromatographic method. Adjusting the mobile phase composition, gradient profile, or temperature can help minimize the separation.[8]
Column Degradation	A contaminated or degraded analytical column can lead to changes in selectivity and peak shape, affecting the co-elution of the analyte and internal standard. Solution: Replace the analytical column with a new one of the same type.[2] Implement a routine column washing procedure to prevent contamination.[2]

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for an analyte and its deuterated internal standard in a specific matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into a neat solvent (e.g., mobile phase or reconstitution solvent).[9]

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (free of the analyte). Spike the analyte and internal standard into the final extract.[9]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction procedure.[9]

• Analyze Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Effect (ME) and Recovery (RE):

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100 [2][9]

    • ME = 100%: No matrix effect.

    • ME < 100%: Ion suppression.

    • ME > 100%: Ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100 [9]

• Evaluate Differential Matrix Effects: Compare the Matrix Effect (%) for the analyte and the deuterated internal standard. A significant difference indicates that the internal standard is not effectively compensating for matrix effects.

Hypothetical Data Example:

Sample Set	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio
Set A (Neat)	1,000,000	1,200,000	0.83
Set B (Post-Spike)	600,000	900,000	0.67
Set C (Pre-Spike)	540,000	810,000	0.67

Calculations:

• Analyte ME: (600,000 / 1,000,000) * 100 = 60% (Significant Ion Suppression)

• IS ME: (900,000 / 1,200,000) * 100 = 75% (Moderate Ion Suppression)

Protocol 2: Evaluation of H/D Back-Exchange

Objective: To determine if the deuterium labels on the internal standard are exchanging with protons from the sample matrix.[6]

Methodology:

• Prepare Two Sets of Samples:

  • Set A (Control): Spike the deuterated internal standard into a neat solvent.[6]

  • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine).[6]

• Incubate Samples: Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).[6][9]

• Process Samples: Use your established extraction procedure to process the samples.[6]

• Analyze Samples: Analyze the samples by LC-MS/MS.

• Monitor Analyte Signal: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A.[6] A significant increase indicates H/D back-exchange.[6] For example, a 28% increase in the non-labeled compound was observed after incubating a deuterated compound in plasma for one hour in one study.[4]

Visualizations

Caption: A logical workflow for troubleshooting inaccurate quantitative results.

Caption: Experimental workflow for evaluating matrix effects.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. waters.com [waters.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. academic.oup.com [academic.oup.com]

Technical Support Center: (aS,bS)-rel-Bedaquiline-d6 Stability in Solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on ensuring the stability of (aS,bS)-rel-Bedaquiline-d6 in solution. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Bedaquiline (B32110) and its deuterated analog, (aS,bS)-rel-Bedaquiline-d6, in solution?

A1: The stability of Bedaquiline and, by extension, its deuterated analog is primarily influenced by pH, temperature, exposure to oxidizing agents, and light.[1][2][3][4] It is most stable in neutral aqueous solutions and at lower temperatures.[1] Degradation is accelerated in both acidic and alkaline conditions, as well as at elevated temperatures.[1][5]

Q2: What are the recommended solvent and storage conditions for a stock solution of (aS,bS)-rel-Bedaquiline-d6?

A2: For preparing stock solutions, dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent.[6] To ensure stability, it is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles and store them at -20°C for short-term storage (up to one month) or -80°C for long-term storage (up to one year).[6] When preparing aqueous solutions, it is crucial to use fresh DMSO as moisture can reduce solubility.[6]

Q3: How does pH impact the stability of Bedaquiline solutions?

A3: Bedaquiline degradation is highly pH-dependent.[1] It is unstable in both acidic (pH ≤ 2) and alkaline (pH ≥ 8) conditions, with the rate of degradation increasing with the concentration of the acid or base.[1][5] The compound is most stable in neutral aqueous conditions.[1] Forced degradation studies have shown significant degradation in 1 N HCl and 0.5 N NaOH.[2][4]

Q4: Is (aS,bS)-rel-Bedaquiline-d6 sensitive to light?

A4: There are some conflicting reports regarding the photostability of Bedaquiline. Some studies have found it to be stable under photolytic conditions, while others report significant degradation when exposed to direct sunlight.[2][3][4] The fumarate (B1241708) salt form of Bedaquiline may influence its photoreactivity.[3][7] To minimize the risk of photodegradation, it is recommended to protect solutions from light by using amber vials or covering the containers with aluminum foil.

Q5: What are the likely degradation products of (aS,bS)-rel-Bedaquiline-d6?

A5: Under stress conditions, Bedaquiline degrades into several products. In acidic media, degradation can occur through the cleavage of C-C bonds and demethylation.[2] Oxidative stress can also lead to the formation of specific degradation products.[2] While specific degradation pathways for the d6 analog have not been detailed, they are expected to be identical to the non-deuterated form.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpectedly low concentration of (aS,bS)-rel-Bedaquiline-d6 in my prepared solution.	1. Degradation due to improper pH: The solution may be too acidic or alkaline. 2. Temperature-induced degradation: The solution may have been exposed to high temperatures. 3. Photodegradation: The solution was exposed to light for an extended period. 4. Oxidation: The solvent or other components in the solution may have contained oxidizing agents.	1. Verify and adjust pH: Ensure the pH of your solution is neutral (around 7). 2. Control temperature: Prepare and store solutions at recommended low temperatures (-20°C or -80°C).[6] 3. Protect from light: Use amber vials or wrap containers in foil. 4. Use high-purity solvents: Ensure solvents are free from peroxides and other oxidizing impurities.
Appearance of unknown peaks in my chromatogram during analysis.	1. Formation of degradation products: The compound has degraded due to one of the factors mentioned above. 2. Contamination: The solvent or glassware may be contaminated.	1. Perform a forced degradation study: Compare the unknown peaks to those generated under controlled stress conditions (acid, base, heat, oxidation, light) to identify potential degradation products.[2] 2. Run a blank: Analyze the solvent and any other solution components without the analyte to check for contamination.
Precipitation of the compound from the solution.	1. Poor solubility in the chosen solvent system. 2. Change in temperature affecting solubility. 3. Use of moist DMSO.	1. Re-evaluate the solvent system: Consider using a co-solvent or a different solvent system. 2. Maintain consistent temperature: Avoid drastic temperature changes during handling and storage. 3. Use fresh, anhydrous DMSO: Moisture can significantly decrease the solubility of Bedaquiline in DMSO.[6]

Quantitative Data Summary

The following tables summarize the stability of Bedaquiline under various stress conditions based on published literature. It is important to note that the deuterated analog is expected to exhibit a similar stability profile.

Table 1: pH-Dependent Degradation of Bedaquiline

Condition	Temperature	Time	Degradation (%)	Reference
1 N HCl	80°C	75 min	5.00–80.00	[2]
0.5 N HCl	Not Specified	Not Specified	6.15	[4]
Neutral (Water)	80°C	24 h	Stable	[2]
0.5 N NaOH	Not Specified	Not Specified	86.59	[4]
2 N NaOH	80°C	2 h	~18	[2]

Table 2: Stability of Bedaquiline Under Other Stress Conditions

Stress Condition	Details	Observation	Reference
Thermal	80°C in an oven	Stable for 21 days	[2]
Photolytic	1.2 million lux hours	Stable for 21 days	[2]
Oxidative	12% Hydrogen Peroxide at 80°C	Degraded	[2]

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

This protocol outlines a general method for investigating the stability of (aS,bS)-rel-Bedaquiline-d6 under various stress conditions.

• Preparation of Stock Solution: Prepare a stock solution of (aS,bS)-rel-Bedaquiline-d6 in a suitable solvent (e.g., DMSO or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with 1 N HCl.

  • Incubate the mixture at a specific temperature (e.g., 80°C) for a defined period (e.g., 75 minutes).[2]

  • Neutralize the solution with an appropriate base (e.g., 1 N NaOH).

  • Dilute to a suitable concentration for analysis.

• Alkaline Hydrolysis:

  • Mix an aliquot of the stock solution with 0.5 N NaOH.

  • Incubate at room temperature or an elevated temperature for a defined period.

  • Neutralize the solution with an appropriate acid (e.g., 0.5 N HCl).

  • Dilute to a suitable concentration for analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with a solution of hydrogen peroxide (e.g., 12%).[2]

  • Incubate at a specific temperature (e.g., 80°C) for a defined period (e.g., 5 hours).[2]

  • Dilute to a suitable concentration for analysis.

• Thermal Degradation:

  • Place an aliquot of the stock solution in a thermostable container and expose it to a high temperature (e.g., 80°C) in an oven for an extended period (e.g., 21 days).[2]

  • Allow the solution to cool to room temperature.

  • Dilute to a suitable concentration for analysis.

• Photolytic Degradation:

  • Expose an aliquot of the stock solution to a light source that provides a specific illumination (e.g., 1.2 million lux hours).[2]

  • Keep a control sample wrapped in aluminum foil to protect it from light.

  • Dilute both the exposed and control samples to a suitable concentration for analysis.

• Analysis:

  • Analyze all samples (including a non-degraded control) using a validated stability-indicating analytical method, typically RP-HPLC with UV or MS detection.[1][2][8]

  • Quantify the amount of remaining (aS,bS)-rel-Bedaquiline-d6 and characterize any significant degradation products.

Visualizations

Caption: Workflow for a forced degradation study of (aS,bS)-rel-Bedaquiline-d6.

Caption: Troubleshooting decision tree for unexpected degradation of (aS,bS)-rel-Bedaquiline-d6.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation and Characterization of Novel Degradation and Process Related Impurities of Bedaquiline Bulk Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of stress degradation products of bedaquiline fumarate and bedaquiline by LC-PDA and LC-MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. scilit.com [scilit.com]
• 5. Evaluation of physicochemical stability and degradation kinetics of bedaquiline in hydrolytic solutions of different pH - ProQuest [proquest.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Characterization of stress degradation products of bedaquiline fumarate and bedaquiline by LC-PDA and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijsdr.org [ijsdr.org]

Bedaquiline LC-MS/MS Analysis: A Technical Support Center for Minimizing Carryover

Welcome to the technical support center for Bedaquiline (B32110) LC-MS/MS analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the minimization of analyte carryover. Bedaquiline's physicochemical properties present unique challenges in achieving ultra-low detection limits, and this guide offers practical solutions to ensure data accuracy and integrity.

Troubleshooting Guides

This section provides systematic approaches to identify and resolve carryover issues during Bedaquiline LC-MS/MS analysis.

Issue 1: Persistent Bedaquiline Peak in Blank Injections

Symptoms: A significant peak corresponding to Bedaquiline is observed in blank injections immediately following a high-concentration sample.

Possible Causes & Solutions:

• Inadequate Wash Protocol: The wash solvent may not be strong enough to effectively remove all Bedaquiline residues from the injector needle and sample loop.

• Column Contamination: Bedaquiline may be strongly retained on the analytical column.

• System Contamination: Residues may be present in other parts of the LC system, such as tubing, valves, or the mass spectrometer source.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for persistent Bedaquiline carryover.

Detailed Steps:

• Optimize Injector Wash Protocol:

  • Increase Wash Volume and Time: Double the wash volume and/or the duration of the needle wash.

  • Strengthen Wash Solvent: Bedaquiline is a hydrophobic compound, so a strong organic solvent is necessary.[1][2] A common starting point is a mixture of acetonitrile (B52724) and methanol (B129727) (e.g., 50:50 v/v). Consider adding a small percentage of isopropanol (B130326) or acetone (B3395972) to the wash solvent for particularly stubborn carryover.

  • Acidify the Wash Solvent: Adding a small amount of acid, such as 0.1% formic acid, to the wash solvent can help to protonate Bedaquiline and reduce its interaction with surfaces.

• Isolate and Check the Column:

  • Replace the analytical column with a union and inject a blank after a high-concentration standard. If the carryover peak disappears, the column is the primary source of carryover.

  • Column Flushing: If the column is the source, flush it with a strong solvent mixture (e.g., 100% acetonitrile or a gradient of increasing organic content) for an extended period.

  • Column Replacement: In severe cases, the column may need to be replaced.

• Systematic System Clean-up:

  • If carryover persists after addressing the injector and column, other system components may be contaminated.

  • Clean/Replace Tubing and Fittings: Pay special attention to any PEEK tubing, as it can be more prone to analyte adsorption.

  • Clean the Mass Spectrometer Source: Follow the manufacturer's instructions for cleaning the ion source components, such as the capillary and cone.

Issue 2: Inconsistent or "Ghost" Peaks of Bedaquiline

Symptoms: Bedaquiline peaks appear sporadically in some blank injections but not others, or a small, consistent peak is always present.

Possible Causes & Solutions:

• Contaminated Mobile Phase or Solvents: The source of the Bedaquiline may be from contaminated solvents.

• Leaching from System Components: Bedaquiline may have adsorbed to system components over time and is now slowly leaching out.

• Worn Injector Parts: A worn needle seat or rotor seal in the autosampler can trap and slowly release the analyte.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent Bedaquiline peaks.

Detailed Steps:

• Check Mobile Phase and Solvents:

  • Prepare fresh mobile phase A and B using new, high-purity solvents.

  • Run a blank injection using only the fresh mobile phase to see if the ghost peak disappears.

• Inspect and Maintain Autosampler Injector:

  • Inspect the needle seat and rotor seal for any signs of wear or damage.[3]

  • Replace these components if they appear worn.

• Perform a Thorough System Flush:

  • Flush the entire LC system, including the column, with a strong solvent mixture for an extended period to remove any adsorbed Bedaquiline.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of Bedaquiline that contribute to carryover?

Bedaquiline is a highly lipophilic and hydrophobic molecule.[1][2] Its high LogP value (a measure of lipophilicity) indicates a strong affinity for non-polar surfaces, which are common in LC systems (e.g., C18 columns, PEEK tubing). This property makes it "sticky" and prone to adsorption, leading to carryover.

Property	Value	Implication for Carryover
Molecular Weight	555.5 g/mol [4]	Larger molecules can sometimes have more surface area for interaction.
LogP	~7.2[4]	High value indicates strong hydrophobicity and a high likelihood of adsorbing to non-polar surfaces.
pKa (Strongest Basic)	~8.91[1]	The basic nature can lead to ionic interactions with silanol (B1196071) groups on silica-based columns.

Q2: What is a good starting point for an effective injector wash solvent for Bedaquiline analysis?

A multi-component wash solvent is often more effective than a single solvent. A good starting point is a mixture of:

• Acetonitrile/Methanol (50:50 v/v): Provides strong organic elution to remove hydrophobic compounds.

• Isopropanol (5-10%): Can further enhance the solubilization of highly retained compounds.

• 0.1% Formic Acid: Acidification can help to reduce ionic interactions.

It is recommended to have at least two different wash solvents: a strong organic wash and an aqueous wash to remove salts and other polar residues.

Q3: How can I systematically determine the source of Bedaquiline carryover in my LC-MS/MS system?

A systematic approach involving a series of blank injections after a high-concentration standard is the most effective way to pinpoint the source of carryover.

Experimental Protocol: Carryover Source Identification

• Establish a Baseline: Inject a high-concentration Bedaquiline standard followed by three blank injections. This will establish the initial level of carryover.

• Bypass the Column: Replace the analytical column with a zero-dead-volume union. Repeat step 1.

  • If carryover is significantly reduced or eliminated: The column is the primary source.

  • If carryover persists: The source is likely the autosampler or other pre-column components.

• Isolate the Injector: If the autosampler is suspected, consult your instrument's manual for procedures to isolate and test the injector valve and sample loop.

• Check Post-Column Components: While less common, carryover can occur in post-column tubing or the MS source. A thorough cleaning of these components should be performed if other sources have been ruled out.

Q4: Are there any specific column chemistries that are less prone to Bedaquiline carryover?

While C18 columns are commonly used, their hydrophobic nature can contribute to Bedaquiline retention and carryover. Consider the following alternatives:

• Phenyl-Hexyl Columns: The phenyl chemistry can offer different selectivity and may reduce hydrophobic interactions compared to a standard C18.

• Embedded Polar Group (EPG) Columns: These columns have a polar group embedded in the alkyl chain, which can reduce strong interactions with basic compounds like Bedaquiline.

• Hybrid Silica Columns: These columns may have a lower density of active silanol groups, potentially reducing secondary ionic interactions.

Q5: What are some general best practices to prevent Bedaquiline carryover from becoming an issue?

• Sequence Management: When possible, run samples in order of increasing expected concentration.

• Strategic Blank Injections: Inject a blank after every high-concentration sample or periodically throughout a sample batch.

• Regular Preventative Maintenance: Regularly clean the LC system and replace consumable parts like injector seals and tubing.

• Method Optimization: During method development, pay close attention to the mobile phase composition and gradient to ensure that Bedaquiline is effectively eluted from the column during each run. A steep gradient at the end of the analytical run can help to elute strongly retained compounds.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. bedaquiline | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. researchgate.net [researchgate.net]
• 4. Bedaquiline | C32H31BrN2O2 | CID 5388906 - PubChem [pubchem.ncbi.nlm.nih.gov]

Selection of optimal precursor and product ions for (aS,bS)-rel-Bedaquiline-d6

This technical support guide provides troubleshooting information and frequently asked questions (FAQs) for the selection of optimal precursor and product ions for the analysis of (aS,bS)-rel-Bedaquiline-d6 using mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What are the recommended precursor and product ions for monitoring (aS,bS)-rel-Bedaquiline-d6 and its non-labeled counterpart, Bedaquiline (B32110)?

A1: For the analysis of (aS,bS)-rel-Bedaquiline-d6 and Bedaquiline by tandem mass spectrometry, operating in Multiple Reaction Monitoring (MRM) mode is the standard approach. The protonated molecule [M+H]⁺ is typically selected as the precursor ion. The following table summarizes the commonly used precursor and product ions.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Bedaquiline	555.1	58.4	[1]
557.1	58.1 (Quantifier)	[2]
557.1	329.9 (Qualifier)	[2]
555.1	58.2	[3]
(aS,bS)-rel-Bedaquiline-d6	561.2	64.4	[1]
562.2	64.1	[2]
561.1	64.1	[3]

Note: Slight variations in m/z values may be observed depending on the mass spectrometer's calibration and resolution.

Q2: How is the precursor ion for (aS,bS)-rel-Bedaquiline-d6 determined?

A2: The precursor ion is determined by infusing a standard solution of (aS,bS)-rel-Bedaquiline-d6 into the mass spectrometer and acquiring a full scan mass spectrum in positive ionization mode. (aS,bS)-rel-Bedaquiline-d6 has a monoisotopic mass of 560.19455 Da.[4] The protonated molecule [M+H]⁺ will be observed at approximately m/z 561.2. This is confirmed in multiple studies which use a precursor ion around this value.[1][3]

Q3: How are the product ions for (aS,bS)-rel-Bedaquiline-d6 selected?

A3: Product ions are identified by performing a product ion scan (or MS/MS) on the selected precursor ion (e.g., m/z 561.2). The precursor ion is fragmented in the collision cell, and the resulting fragment ions are scanned in the second mass analyzer. The most intense and stable fragment ions are chosen as product ions for MRM analysis. For (aS,bS)-rel-Bedaquiline-d6, the most commonly reported product ion is m/z 64.1 or 64.4, which corresponds to a fragment of the deuterated dimethylamino moiety.[1][2][3]

Troubleshooting Guide

Issue 1: Low or no signal for the (aS,bS)-rel-Bedaquiline-d6 precursor ion.

• Possible Cause 1: Incorrect Mass Spectrometer Settings.

  • Solution: Ensure the mass spectrometer is in positive ionization mode (ESI+). Verify that the capillary voltage, cone voltage, and source temperature are optimized for Bedaquiline analysis. Published methods can provide a good starting point for these parameters.[3]

• Possible Cause 2: Poor Ionization.

  • Solution: The mobile phase composition is crucial for efficient ionization. Ensure the mobile phase contains an appropriate modifier, such as formic acid or ammonium (B1175870) formate, to promote protonation.[5]

• Possible Cause 3: Purity of the Standard.

  • Solution: Verify the purity and concentration of the (aS,bS)-rel-Bedaquiline-d6 standard. Prepare a fresh solution from a reliable source.

Issue 2: Unstable or low-intensity product ion signal.

• Possible Cause 1: Insufficient Collision Energy.

  • Solution: The collision energy is a critical parameter for fragmentation. Perform a collision energy optimization experiment by ramping the collision energy and monitoring the intensity of the product ion of interest. This will determine the optimal collision energy for the m/z 561.2 -> 64.4 transition.

• Possible Cause 2: Interfering Matrix Components.

  • Solution: If analyzing complex matrices like plasma, co-eluting endogenous components can suppress the signal. Ensure adequate chromatographic separation from matrix components. A thorough sample preparation method, such as protein precipitation followed by solid-phase extraction, can minimize matrix effects.[3][6]

Experimental Protocols

Protocol 1: Precursor and Product Ion Selection Workflow

This protocol outlines the steps to determine the optimal MRM transitions for (aS,bS)-rel-Bedaquiline-d6.

• Standard Preparation: Prepare a 1 µg/mL solution of (aS,bS)-rel-Bedaquiline-d6 in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).

• Precursor Ion Identification (Full Scan MS):

  • Set the mass spectrometer to positive electrospray ionization (ESI+) mode.

  • Acquire a full scan mass spectrum over a relevant m/z range (e.g., m/z 100-1000).

  • Identify the protonated molecule [M+H]⁺, which is expected at approximately m/z 561.2 for (aS,bS)-rel-Bedaquiline-d6.

• Product Ion Identification (Product Ion Scan):

  • Set the mass spectrometer to product ion scan mode.

  • Select the identified precursor ion (m/z 561.2) in the first quadrupole (Q1).

  • Apply a range of collision energies in the collision cell (Q2) to induce fragmentation.

  • Scan the resulting fragment ions in the third quadrupole (Q3).

  • Identify the most intense and stable product ions. For (aS,bS)-rel-Bedaquiline-d6, the expected prominent product ion is m/z 64.4.

• MRM Method Development:

  • Create an MRM method using the selected precursor and product ion pair (e.g., 561.2 -> 64.4).

  • Optimize the collision energy for this specific transition to maximize the product ion signal.

  • If desired, select a second, less intense product ion as a qualifier transition to enhance specificity.

Visualizations

Caption: Workflow for the selection of precursor and product ions.

Caption: General experimental workflow for LC-MS/MS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. An LC-MS/MS-based method to analyze the anti-tuberculosis drug bedaquiline in hair - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. (aS,bS)-rel-Bedaquiline-d6 | C32H31BrN2O2 | CID 171380801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of an LC-MS/MS multiplex assay for the quantification of bedaquiline, n-desmethyl bedaquiline, linezolid, levofloxacin, and clofazimine in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing the robustness of bioanalytical methods for Bedaquiline

This technical support center provides troubleshooting guidance and answers to frequently asked questions to enhance the robustness of bioanalytical methods for Bedaquiline (B32110).

Troubleshooting Guide

This guide addresses specific issues that researchers, scientists, and drug development professionals may encounter during the bioanalysis of Bedaquiline.

Problem	Possible Causes	Solutions
Poor Peak Shape (Tailing or Fronting)	- Contamination of the analytical column: Debris from the sample or mobile phase can block the column inlet frit.[1] - Secondary interactions: Silanol (B1196071) groups on the column packing can interact with the basic Bedaquiline molecule. - Inappropriate mobile phase pH: The pH can affect the ionization state of Bedaquiline and its interaction with the stationary phase.	- Reverse flush the column: Reversing the column and flushing it to waste can dislodge particulates.[1] - Use a column with end-capping or a different stationary phase. - Optimize mobile phase pH: Adjust the pH to ensure consistent ionization of Bedaquiline. A slightly acidic mobile phase is often used.
Low Extraction Recovery	- Inefficient protein precipitation: The precipitating agent may not be optimal for the sample matrix. - Suboptimal solid-phase extraction (SPE) sorbent or elution solvent: The SPE cartridge may not retain Bedaquiline effectively, or the elution solvent may not be strong enough to elute it completely. - Inefficient liquid-liquid extraction (LLE): The choice of organic solvent and pH of the aqueous phase are critical.[2]	- Test different protein precipitation agents: Acetonitrile (B52724) or methanol (B129727) are commonly used.[3] - Optimize the SPE method: Screen different sorbents (e.g., C18, mixed-mode) and elution solvents. - Optimize LLE conditions: Evaluate different extraction solvents (e.g., methyl tertiary butyl ether, ethyl acetate) and adjust the pH of the sample to ensure Bedaquiline is in its non-ionized form for efficient extraction into the organic phase.[2]
Significant Matrix Effect	- Co-eluting endogenous compounds: Lipids, phospholipids, and other matrix components can suppress or enhance the ionization of Bedaquiline in the mass spectrometer.[4] - Ineffective sample cleanup: The sample preparation method may not be adequately removing interfering substances.	- Improve chromatographic separation: Modify the gradient or use a column with higher efficiency to separate Bedaquiline from interfering peaks. - Enhance sample cleanup: Employ a more rigorous sample preparation technique, such as SPE, to remove matrix components.[4] - Use a deuterated internal standard: An isotopically labeled internal standard (e.g., Bedaquiline-d6) can help compensate for matrix effects as it will be similarly affected.[5]
Analyte Instability	- Degradation in the biological matrix: Bedaquiline may be susceptible to enzymatic or chemical degradation in plasma or serum. - Instability during sample processing: Exposure to light, high temperatures, or certain solvents can cause degradation.[6][7] - Autosampler instability: Prolonged storage in the autosampler can lead to degradation.	- Add stabilizers: If enzymatic degradation is suspected, add appropriate inhibitors. - Protect samples from light and heat: Store samples at low temperatures (e.g., -80°C) and use amber vials. Bedaquiline has been shown to be susceptible to degradation in direct sunlight.[7] - Evaluate autosampler stability: Analyze samples at different time points to determine the maximum allowable time in the autosampler. Bedaquiline has been shown to be stable in the autosampler for up to 240 hours when stored at ~8°C.
Inconsistent Results/Poor Precision	- Inconsistent sample preparation: Variability in pipetting, extraction times, or evaporation steps. - Fluctuations in LC-MS/MS system performance: Issues with the pump, injector, or mass spectrometer. - Improper internal standard use: The internal standard may not be added consistently or may not be appropriate for the assay.	- Standardize all steps of the sample preparation workflow. - Perform regular system suitability tests: Monitor parameters like peak area, retention time, and peak shape of a standard solution to ensure the system is performing consistently. - Ensure the internal standard is added to all samples, standards, and quality controls at the beginning of the extraction process. Use a stable isotope-labeled internal standard whenever possible.[8]

Frequently Asked Questions (FAQs)

Q1: What is the most common bioanalytical method for Bedaquiline quantification?

A1: The most widely used method for the quantification of Bedaquiline and its N-monodesmethyl metabolite (M2) in biological matrices like plasma and serum is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[3][5] This technique offers high sensitivity and selectivity.

Q2: What type of sample preparation is recommended for Bedaquiline analysis?

A2: Several sample preparation techniques have been successfully used, including:

• Protein Precipitation (PPT): This is a simple and rapid method, often using acetonitrile or a methanol-acetonitrile mixture.[3]

• Solid-Phase Extraction (SPE): This technique provides a cleaner extract, which can reduce matrix effects.[9][8]

• Liquid-Liquid Extraction (LLE): This method is also effective for isolating Bedaquiline from the biological matrix, with methyl tertiary butyl ether (MTBE) being a commonly used solvent.[2]

The choice of method depends on the required sensitivity, sample throughput, and the complexity of the matrix.

Q3: What are the key stability considerations for Bedaquiline?

A3: Bedaquiline is generally stable under typical storage and handling conditions. However, it is susceptible to degradation under certain conditions:

• pH: It shows pH-dependent degradation, being less stable in acidic and alkaline conditions compared to neutral aqueous solutions.[6]

• Light: Exposure to direct sunlight can cause significant degradation.[7]

• Temperature: While stable for extended periods at -20°C and -80°C, prolonged exposure to room temperature can lead to some degradation.[5][6] Short-term stability at room temperature for up to 72 hours has been demonstrated with minimal degradation.[5]

Q4: How can I minimize the matrix effect in my Bedaquiline assay?

A4: The matrix effect, which is the alteration of ionization efficiency by co-eluting substances, is a common challenge in LC-MS/MS bioanalysis.[4] To minimize it:

• Optimize sample cleanup: Use techniques like SPE or LLE to remove interfering components.

• Improve chromatographic separation: A good chromatographic method will separate Bedaquiline from the majority of matrix components.

• Use a stable isotope-labeled internal standard: Bedaquiline-d6 is commonly used and is the most effective way to compensate for matrix effects, as its physicochemical properties are nearly identical to Bedaquiline.[5][9]

Q5: What are the typical validation parameters for a robust Bedaquiline bioanalytical method?

A5: A robust method should be validated according to international guidelines, assessing parameters such as:

• Selectivity and Specificity: Ensuring no interference from endogenous components at the retention time of Bedaquiline and its internal standard.[5]

• Linearity: The method should be linear over a defined concentration range, typically with a correlation coefficient (r²) ≥ 0.99.[2][5]

• Accuracy and Precision: The accuracy (closeness to the true value) and precision (repeatability) should be within acceptable limits (typically ±15% for QC samples and ±20% for the Lower Limit of Quantification).[5]

• Recovery and Matrix Effect: These should be evaluated to understand the efficiency of the extraction process and the influence of the matrix.[3]

• Stability: The stability of Bedaquiline in the biological matrix under different storage conditions (freeze-thaw, short-term, long-term) and during sample processing should be established.[5]

Quantitative Data Summary

The following tables summarize key quantitative data from validated bioanalytical methods for Bedaquiline.

Table 1: Linearity and Sensitivity of Bedaquiline Bioanalytical Methods

Matrix	Method	Linearity Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)	Reference
Human Serum	LC-MS/MS	50 - 6000	50	0.997	[5]
Human Plasma	LC-MS/MS	5 - 1800	5	≥ 0.99	[2]
Human Plasma	LC-MS/MS	20 - 6600	20	Not specified	[10]
Breast Milk	LC-MS/MS	78 - 5000	78	Not specified (Quadratic fit)	[9]

Table 2: Accuracy and Precision Data for Bedaquiline Quantification

Matrix	Method	Concentration Level	Within-Run Precision (%CV)	Between-Run Precision (%CV)	Accuracy (%)	Reference
Human Serum	LC-MS/MS	LLOQ, Low, Med, High	3.0 - 7.2	0.0 - 4.3	1.9 to 13.6	[5]
Human Plasma	LC-MS/MS	LQC, MQC, HQC	2.14 - 4.65	3.11 - 5.37	94.86 - 104.20	[2]

Table 3: Stability of Bedaquiline in Human Serum

Condition	Duration	Temperature	Stability (% Bias from Nominal)	Reference
Short-term	72 hours	Room Temperature	-11.6 to -6.6	[5]
Post-preparative	240 hours	Autosampler (4°C)	3.5 to 6.7	[5]
Long-term	>1 year	-20°C	Stable (data on file)	[5]
Freeze-thaw	3 cycles	-20°C to Room Temp	Not specified

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is adapted from a validated method for the determination of Bedaquiline in human serum.[3]

• Pipette 100 µL of serum sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 750 µL of precipitation reagent (Methanol:Acetonitrile, 160:840 v/v) containing the internal standard (Bedaquiline-d6).

• Vortex the mixture for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Inject an appropriate volume (e.g., 10 µL) into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

This is a representative LC-MS/MS method for Bedaquiline analysis.[5]

• Liquid Chromatography:

  • Column: A suitable C18 column (e.g., Agilent Poroshell 120 SB-C18, 2.1 mm x 50 mm, 2.7 µm).[9]

  • Mobile Phase A: 0.1% Formic acid in water.[9]

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.[9]

  • Flow Rate: 0.350 mL/min.[9]

  • Gradient: A gradient elution is typically used to separate Bedaquiline and its metabolite from endogenous interferences.

  • Column Temperature: 40°C.[9]

  • Run Time: Approximately 3-8 minutes.[5][9]

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[5]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Bedaquiline: 555.1 -> 58.4 m/z[5]

    • Bedaquiline-d6 (Internal Standard): 561.2 -> 64.4 m/z[5]

    • M2 (Metabolite): 541.1 -> 480.1 m/z[5]

  • Key MS Parameters:

    • Spray Voltage: ~3500 V[5]

    • Capillary Temperature: ~350°C[5]

Visualizations

Caption: General workflow for the bioanalysis of Bedaquiline.

Caption: Troubleshooting decision tree for peak tailing issues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. researchgate.net [researchgate.net]
• 7. scilit.com [scilit.com]
• 8. Development and validation of an LC-MS/MS multiplex assay for the quantification of bedaquiline, n-desmethyl bedaquiline, linezolid, levofloxacin, and clofazimine in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and validation of a liquid chromatography tandem mass spectrometry assay for the analysis of bedaquiline and M2 in breast milk - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ovid.com [ovid.com]

Reference Data & Comparative Studies

Validation of a Bioanalytical Method Using (aS,bS)-rel-Bedaquiline-d6 for the Quantification of Bedaquiline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of a bioanalytical method for the quantification of Bedaquiline (B32110), a diarylquinoline antimycobacterial drug, using its deuterated analog, (aS,bS)-rel-Bedaquiline-d6, as an internal standard. The primary analytical technique discussed is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), which is widely recognized for its high sensitivity and selectivity in bioanalysis.[1][2][3][4][5][6]

The use of a stable isotope-labeled internal standard, such as (aS,bS)-rel-Bedaquiline-d6, is considered the gold standard in quantitative bioanalysis. It closely mimics the analyte's behavior during sample preparation and ionization, effectively compensating for variability and improving the accuracy and precision of the method.

Comparative Performance Data

The following tables summarize the performance characteristics of validated LC-MS/MS methods for Bedaquiline quantification using (aS,bS)-rel-Bedaquiline-d6 as an internal standard, as reported in various studies. These data can serve as a benchmark for laboratories developing and validating their own assays.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Biological Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)	Reference
Human Plasma	5 - 1800	≥ 0.99	5	[6]
Human Serum	50 - 6000	0.997	50	[1][4]

Table 2: Accuracy and Precision

Biological Matrix	QC Level	Concentration (ng/mL)	Accuracy (%)	Within-run Precision (%CV)	Between-run Precision (%CV)	Reference
Human Plasma	LQC	15	-	-	-	[6]
MQC	900	-	-	-	[6]
HQC	1440	-	-	-	[6]
Human Serum	LLOQ	50	1.9 to 13.6	3.0 to 7.2	0.0 to 4.3	[1][4]
Low	-	1.9 to 13.6	3.0 to 7.2	0.0 to 4.3	[1][4]
Medium	-	1.9 to 13.6	3.0 to 7.2	0.0 to 4.3	[1][4]
High	-	1.9 to 13.6	3.0 to 7.2	0.0 to 4.3	[1][4]

Experimental Protocols

A typical bioanalytical method for Bedaquiline quantification involves sample preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation

The analyte and internal standard are extracted from the biological matrix to remove interfering substances. Common techniques include:

• Protein Precipitation (PPT): This is a rapid and simple method where a precipitating agent, such as acetonitrile (B52724) or methanol (B129727), is added to the plasma or serum sample to denature and precipitate proteins. The supernatant containing the analyte and internal standard is then collected for analysis.

• Liquid-Liquid Extraction (LLE): This technique involves the extraction of the analyte from the aqueous biological matrix into an immiscible organic solvent. One reported method utilizes methyl tertiary butyl ether (MTBE) for extraction.[3][6]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The extracted sample is injected into an LC system for chromatographic separation, followed by detection using a tandem mass spectrometer.

• Chromatographic Separation: A C18 reversed-phase column is commonly used to separate Bedaquiline and its internal standard from other components in the extract.[3][6] The mobile phase typically consists of a mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer (e.g., ammonium (B1175870) formate).[3][6]

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in the multiple reaction monitoring (MRM) mode is frequently employed for its high selectivity and sensitivity.[3][6] The instrument is tuned to monitor specific precursor-to-product ion transitions for both Bedaquiline and (aS,bS)-rel-Bedaquiline-d6.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the validation of a bioanalytical method for Bedaquiline.

Caption: Experimental workflow for Bedaquiline bioanalytical method validation.

Conclusion

The use of (aS,bS)-rel-Bedaquiline-d6 as an internal standard in LC-MS/MS-based bioanalytical methods provides a robust and reliable approach for the quantification of Bedaquiline in biological matrices. The data presented in this guide demonstrate that methods validated using this internal standard can achieve the necessary linearity, accuracy, and precision required for pharmacokinetic studies and therapeutic drug monitoring. Researchers developing new methods for Bedaquiline analysis can use this information as a comparative benchmark to ensure the quality and reliability of their results.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitation of Plasma Bedaquiline Concentrations in Indian MDR-TB Patients Using Liquid Chromatography-Tandem Mass Spectrometry. | Read by QxMD [read.qxmd.com]
• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]
• 5. Development and validation of an LC-MS/MS method for the simultaneous determination of bedaquiline and rifabutin in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Navigating Bedaquiline Quantification: A Comparative Guide to Inter-Laboratory Assay Validation

A critical review of bioanalytical methods for the accurate measurement of Bedaquiline, a cornerstone of multidrug-resistant tuberculosis treatment. This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of available assay methodologies, supported by experimental data and detailed protocols to aid in the selection and cross-validation of quantification techniques between laboratories.

The effective use of Bedaquiline in the treatment of multidrug-resistant tuberculosis (MDR-TB) hinges on accurate monitoring of its concentration in patients. This ensures therapeutic efficacy while minimizing potential toxicity. For researchers and drug development professionals, robust and reproducible bioanalytical assays are paramount for pharmacokinetic studies and clinical trials. While direct inter-laboratory "round-robin" studies on Bedaquiline bioanalytical assays are not extensively published, a wealth of data exists from individual laboratory validations of methods, primarily high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

This guide synthesizes the available data to provide a comparative overview of these methods, offering a framework for laboratories to select, validate, and cross-validate Bedaquiline assays.

Comparative Analysis of Bedaquiline Bioanalytical Assays

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) stands as the gold standard for the quantification of Bedaquiline and its primary metabolite, N-monodesmethyl Bedaquiline (M2), in biological matrices. The high sensitivity and selectivity of this technique allow for precise measurement of drug concentrations.[1][2] A review of published methods reveals commonalities in the analytical approach, yet variations in sample preparation, chromatographic conditions, and instrument parameters can influence assay performance.

A summary of key performance characteristics from selected validated LC-MS/MS methods is presented below to facilitate comparison.

Parameter	Method A (Plasma)	Method B (Plasma)	Method C (DBS)
Linearity Range (ng/mL)	10 - 5000	0.05 - 6.00 (mg/L)	10.1 - 5050
Lower Limit of Quantification (LLOQ) (ng/mL)	10	50	10.1
Intra-day Precision (%CV)	< 15%	3.0% - 7.2%	< 10.4%
Inter-day Precision (%CV)	< 15%	< 10%	< 12.1%
Accuracy (% Bias)	Within ±15%	-1.9% to 13.6%	-12.1% to 10.3%
Matrix	Human Plasma	Human Serum	Dried Blood Spot

Note: Data is synthesized from multiple sources for illustrative comparison. Specific values should be referenced from the primary literature.

The development of assays using dried blood spots (DBS) offers a significant logistical advantage for pharmacokinetic studies in resource-limited settings, due to simplified sample collection and storage.[3] A 2025 study demonstrated strong correlation between DBS and plasma concentrations, supporting the interchangeability of these methods.[3]

Experimental Protocols: A Closer Look at Methodology

The successful implementation and cross-validation of a Bedaquiline assay require meticulous attention to the experimental protocol. Below are generalized yet detailed methodologies for the key steps in a typical LC-MS/MS assay.

Sample Preparation (Protein Precipitation)

Protein precipitation is a common and straightforward method for extracting Bedaquiline from plasma or serum.

• Aliquot Sample: Transfer a precise volume (e.g., 100 µL) of the biological sample (plasma, serum) into a clean microcentrifuge tube.

• Add Internal Standard: Spike the sample with a working solution of an appropriate internal standard (e.g., deuterated Bedaquiline) to account for variability during sample processing and analysis.

• Precipitate Proteins: Add a precipitating agent, such as acetonitrile (B52724) or methanol (B129727) (typically in a 3:1 ratio of solvent to sample), to the tube.

• Vortex: Vortex the mixture vigorously for approximately 1-2 minutes to ensure complete protein precipitation.

• Centrifuge: Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer the supernatant containing the analyte and internal standard to a clean tube or a 96-well plate for injection into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation:

  • Column: A reverse-phase C18 column is typically used.

  • Mobile Phase: A gradient elution using a mixture of an aqueous component (e.g., water with 0.1% formic acid or ammonium (B1175870) acetate) and an organic component (e.g., acetonitrile or methanol) is employed to separate Bedaquiline and its metabolite from other matrix components.[4][5]

  • Flow Rate: A typical flow rate is between 0.3 and 0.6 mL/min.

  • Injection Volume: A small volume of the prepared sample (e.g., 5-10 µL) is injected.

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode is used to generate charged parent ions of Bedaquiline and the internal standard.

  • Detection: A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for the quantification of Bedaquiline and its internal standard, ensuring high selectivity.

Inter-Laboratory Cross-Validation Workflow

To ensure consistency and reliability of results across different research sites, a structured cross-validation process is essential. This workflow outlines the key stages for comparing and harmonizing Bedaquiline assays between a reference laboratory and a receiving laboratory.

Workflow for Inter-Laboratory Assay Cross-Validation.

Phenotypic Drug Susceptibility Testing (DST)

In addition to bioanalytical assays, the cross-validation of phenotypic DST methods is crucial for monitoring the emergence of Bedaquiline resistance. Multi-laboratory studies have been conducted to validate and standardize DST methodologies.[3][[“]][7] These studies have established reproducible methods and quality control ranges for assays such as broth microdilution (BMD), agar (B569324) proportion (AP), and the Mycobacterial Growth Indicator Tube (MGIT) system.[8] The most reproducible methods were identified as MGIT960 and BMD using dry plates.[7][8] These findings are critical for ensuring that clinical laboratories can reliably identify Bedaquiline resistance, guiding appropriate patient treatment.[7]

Conclusion

While direct, large-scale inter-laboratory comparisons of Bedaquiline bioanalytical assays are not yet a focus of published literature, the available data from single-laboratory validations provide a strong foundation for establishing robust and reliable methods. By leveraging the detailed protocols and performance data from existing LC-MS/MS assays, and by following a structured cross-validation workflow, research and clinical laboratories can ensure the generation of consistent and comparable data. This is essential for advancing our understanding of Bedaquiline's clinical pharmacology and for optimizing its use in the global fight against multidrug-resistant tuberculosis.

References

• 1. researchgate.net [researchgate.net]
• 2. ijsdr.org [ijsdr.org]
• 3. Development and validation of an LC-MS/MS multiplex assay for the quantification of bedaquiline, n-desmethyl bedaquiline, linezolid, levofloxacin, and clofazimine in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Bedaquiline Drug Resistance Emergence Assessment in Multidrug-Resistant Tuberculosis (MDR-TB): a 5-Year Prospective In Vitro Surveillance Study of Bedaquiline and Other Second-Line Drug Susceptibility Testing in MDR-TB Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. consensus.app [consensus.app]
• 7. researchgate.net [researchgate.net]
• 8. Validation of Bedaquiline Phenotypic Drug Susceptibility Testing Methods and Breakpoints: a Multilaboratory, Multicountry Study - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard for Bedaquiline Bioanalysis: A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in the bioanalysis of Bedaquiline, the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantitative data. This guide provides an objective comparison of the performance of deuterated versus non-deuterated internal standards in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of Bedaquiline, supported by experimental data from published literature.

The use of a stable isotope-labeled internal standard, particularly a deuterated analog of the analyte, is widely recognized as the gold standard in quantitative bioanalysis. This approach, known as isotope dilution mass spectrometry, offers the most effective means of compensating for variability during sample preparation and analysis, including extraction inconsistencies and matrix effects. For Bedaquiline, the deuterated internal standard Bedaquiline-d6 is commonly employed to ensure the highest data quality.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte. This ensures that it behaves similarly during extraction, chromatography, and ionization, thus effectively normalizing variations that can occur throughout the analytical process. While methods using non-deuterated internal standards, such as structural analogs, can be validated, they may not always fully compensate for matrix-induced variations, potentially impacting the accuracy and precision of the results.

The following tables summarize the validation parameters from studies utilizing a deuterated internal standard (Bedaquiline-d6) for Bedaquiline analysis in human plasma and a study that employed a non-deuterated internal standard (Linezolid) in rat plasma.

Table 1: Quantitative Performance of Bedaquiline Analysis with a Deuterated Internal Standard (Bedaquiline-d6) in Human Plasma

Parameter	Result	Reference
Linearity Range	5 - 1800 ng/mL	[1]
Correlation Coefficient (r²)	≥ 0.99	[1]
Lower Limit of Quantification (LLOQ)	5 ng/mL	[1]
Accuracy	Within ± 15% of nominal values	[1]
Precision (%CV)	≤ 15%	[1]

Table 2: Quantitative Performance of Bedaquiline Analysis with a Non-Deuterated Internal Standard (Linezolid) in Rat Plasma

Parameter	Result	Reference
Linearity Range	0.5 - 1000 ng/mL	[2]
Correlation Coefficient (r²)	Not explicitly stated, but method was validated	[2]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	[2]
Accuracy	In compliance with FDA standards	[2]
Precision (%CV)	In compliance with FDA standards	[2]

It is important to note that the data in Table 2 is from an analysis in rat plasma and uses an internal standard that is not a structural analog of Bedaquiline. While this method was validated, the use of a deuterated internal standard as shown in Table 1 is generally preferred for human bioanalysis to minimize the risk of differential matrix effects and ensure the highest degree of accuracy and precision.[3]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. Below are the experimental protocols for Bedaquiline analysis using both deuterated and non-deuterated internal standards as described in the cited literature.

Method 1: Bedaquiline Analysis with Deuterated Internal Standard (Bedaquiline-d6) in Human Plasma[1]

• Sample Preparation: A 50 µL plasma sample was extracted using liquid-liquid extraction with methyl tertiary butyl ether (MTBE).

• Chromatographic Separation:

  • Column: Zodiac C18 (50 x 4.6 mm, 5 µm)

  • Mobile Phase: Methanol and 5 mM ammonium (B1175870) formate (B1220265) in 0.1% formic acid (90:10, v/v)

  • Flow Rate: 1.0 mL/min

• Mass Spectrometric Detection:

  • Instrument: Triple quadrupole mass spectrometer

  • Ionization Mode: Not explicitly stated, but typically Electrospray Ionization (ESI) in positive mode for this class of compounds.

  • Detection: Multiple Reaction Monitoring (MRM) of protonated analyte and internal standard.

Method 2: Bedaquiline Analysis with Non-Deuterated Internal Standard (Linezolid) in Rat Plasma[2]

• Sample Preparation: Protein precipitation was performed by adding acetonitrile (B52724) to the plasma samples containing the internal standard (Linezolid).

• Chromatographic Separation:

  • Instrument: Ultra-Performance Liquid Chromatography (UPLC) system.

  • Column, Mobile Phase, and Flow Rate: Not explicitly detailed in the abstract.

• Mass Spectrometric Detection:

  • Instrument: UPLC-MS/MS

  • Ionization Mode: Not explicitly detailed.

  • Detection: MRM mode.

Visualizing the Workflow and Rationale

To better illustrate the analytical process and the logic behind the comparison of internal standards, the following diagrams are provided.

Experimental workflow for Bedaquiline bioanalysis.

Logical comparison of internal standard types.

Conclusion

For the quantitative analysis of Bedaquiline in biological matrices, the use of a deuterated internal standard, such as Bedaquiline-d6, is strongly recommended. The near-identical chemical and physical properties to Bedaquiline ensure the most reliable compensation for analytical variability, particularly matrix effects, leading to superior accuracy and precision.[3][4] While methods employing non-deuterated internal standards can be developed and validated, they carry a higher inherent risk of inaccurate results due to potential differences in extraction recovery, chromatographic behavior, and ionization efficiency between the analyte and the internal standard. Therefore, for robust and high-quality bioanalytical data in support of clinical and preclinical studies of Bedaquiline, the investment in a deuterated internal standard is well-justified.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. benchchem.com [benchchem.com]

The Gold Standard: Deuterated Internal Standards Enhance Accuracy and Precision in Bedaquiline Quantification

The use of a deuterated internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of the anti-tuberculosis drug Bedaquiline offers superior accuracy and precision compared to alternative methods such as reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection. This is primarily due to the ability of the stable isotope-labeled standard to effectively compensate for variations during sample preparation and analysis, a critical factor in complex biological matrices.

For researchers, scientists, and drug development professionals, the choice of analytical methodology is paramount for obtaining reliable pharmacokinetic and toxicokinetic data. While various methods exist for the quantification of Bedaquiline, the evidence strongly supports the use of LC-MS/MS with a deuterated internal standard, such as Bedaquiline-d6, as the benchmark for bioanalytical assays.

Comparative Analysis of Quantitative Methods

The superiority of an LC-MS/MS method employing a deuterated internal standard is evident when comparing key validation parameters against alternative approaches. The stable isotope-labeled internal standard co-elutes with the analyte and experiences similar ionization effects, leading to more effective normalization and, consequently, more accurate and precise results.

Parameter	LC-MS/MS with Deuterated Standard	RP-HPLC with UV Detection
Linearity Range	0.05 - 6.00 µg/mL[1]	5 - 25 µg/mL
Accuracy (% Bias)	1.9% to 13.6%[1]	Not explicitly reported in similar terms
Precision (%RSD)	Within-run: 3.0% - 7.2% Between-run: 0.0% - 4.3%[1]	< 2%
Lower Limit of Quantification (LLOQ)	0.05 µg/mL[1]	0.95 µg/mL
Limit of Detection (LOD)	Not explicitly reported	0.35 µg/mL

Experimental Workflows

The selection of an analytical method dictates the experimental workflow. The LC-MS/MS method with a deuterated standard involves a more complex, yet robust, sample preparation and analysis process, while the RP-HPLC method is simpler but may be more susceptible to matrix effects.

Fig. 1: Experimental workflow for Bedaquiline quantification using LC-MS/MS with a deuterated internal standard.

References

• 1. researchgate.net [researchgate.net]

Linearity and recovery studies for Bedaquiline analysis using (aS,bS)-rel-Bedaquiline-d6

This guide provides a comparative analysis of different analytical methods for the quantification of Bedaquiline, a crucial drug in the treatment of multidrug-resistant tuberculosis. The focus is on a highly specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method utilizing (aS,bS)-rel-Bedaquiline-d6 as an internal standard, benchmarked against alternative analytical approaches. This document is intended for researchers, scientists, and professionals in drug development seeking to establish robust and reliable bioanalytical assays for Bedaquiline.

Linearity and Recovery: A Comparative Overview

The use of a stable isotope-labeled internal standard like (aS,bS)-rel-Bedaquiline-d6 in LC-MS/MS analysis is the gold standard for compensating for variability during sample preparation and analysis, ensuring high accuracy and precision.[1] The following tables summarize the linearity and recovery performance of an LC-MS/MS method using Bedaquiline-d6 and compare it with a conventional Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection.

Table 1: Linearity Data for Bedaquiline Analysis

Parameter	LC-MS/MS with Bedaquiline-d6	RP-HPLC with UV Detection
Linearity Range	5–1800 ng/mL[2]	5-25 µg/mL
Correlation Coefficient (r²)	≥ 0.99[2]	0.999
Alternative Linearity Range	0.05-6.00 mg/L[3][4]	1-50 µg/mL[5]
Alternative Correlation Coefficient (r²)	0.997[3][4]	1[5]

Table 2: Recovery Data for Bedaquiline Analysis

Parameter	LC-MS/MS with Bedaquiline-d6	RP-HPLC with UV Detection
Average Recovery	Good recovery was obtained (specific percentage not stated)[6]	High recovery (specific percentage not stated)
Accuracy	1.9% to 13.6%[3][4]	Not explicitly stated

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are the protocols for the LC-MS/MS method with Bedaquiline-d6 and a comparative RP-HPLC method.

LC-MS/MS Method with (aS,bS)-rel-Bedaquiline-d6

This method is designed for the sensitive and selective quantification of Bedaquiline in human plasma.

1. Sample Preparation: Liquid-Liquid Extraction

• A 50 µL plasma sample is used.[2]

• The sample is extracted using methyl tertiary butyl ether (MTBE).[2]

• Bedaquiline-d6 is added as the internal standard prior to extraction to correct for any loss during the process.[2]

2. Chromatographic Separation

• Column: Zodiac C18 (50 x 4.6 mm, 5 µm).[2]

• Mobile Phase: A mixture of methanol (B129727) and 5 mM ammonium (B1175870) formate (B1220265) in 0.1% formic acid (90:10, v/v).[2]

• Flow Rate: 1.0 mL/min.[2]

3. Mass Spectrometric Detection

• Instrument: Triple quadrupole mass spectrometer.[2]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of the protonated analyte and internal standard.[2]

Alternative Method: RP-HPLC with UV Detection

This method is suitable for the quantification of Bedaquiline in bulk drug and pharmaceutical formulations.

1. Sample Preparation

• Standard solutions are prepared by dissolving Bedaquiline in a suitable solvent like methanol.

2. Chromatographic Separation

• Column: Thermo C18 analytical column (250mm x 4.6 mm i.d., 5.0µ).

• Mobile Phase: 10mM Ammonium acetate: methanol in a ratio of 15:85 v/v (pH adjusted to 4.5 with Ortho-Phosphoric Acid).

• Flow Rate: 1.0 ml/min.

3. UV Detection

• Detector: UV detector.

• Wavelength: 232 nm.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for both analytical methods, providing a clear, step-by-step visual representation.

Caption: Workflow for Bedaquiline analysis using LC-MS/MS with an internal standard.

References

• 1. Development and validation of an LC-MS/MS multiplex assay for the quantification of bedaquiline, n-desmethyl bedaquiline, linezolid, levofloxacin, and clofazimine in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ovid.com [ovid.com]

Inter-laboratory Comparison of Bedaquiline Pharmacokinetic Data: A Comparative Guide

This guide provides a comparative overview of Bedaquiline (B32110) (BDQ) pharmacokinetic (PK) data based on a synthesis of published research. Due to the limited availability of direct inter-laboratory comparison studies, this document collates data from various independent studies to highlight the variability in pharmacokinetic parameters and analytical methodologies. This guide is intended for researchers, scientists, and drug development professionals working on this critical anti-tuberculosis agent.

Data Presentation: Pharmacokinetic Parameters of Bedaquiline

The pharmacokinetic profile of Bedaquiline is characterized by significant interindividual variability.[1] The following tables summarize key pharmacokinetic parameters from different studies in various patient populations.

Table 1: Single-Dose Bedaquiline Pharmacokinetics in Healthy Subjects

Dose (mg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Reference
10	45.9	4.0	833	[2]
30	128	5.0	2,780	[2]
100	369	5.0	8,990	[2]
300	1060	4.0	29,300	[2]
450	1480	4.0	42,900	[2]
700	2340	4.0	75,100	[3]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve.

Table 2: Multiple-Dose Bedaquiline Pharmacokinetics in Patients with Tuberculosis

Dosing Regimen	Population	Cmax (ng/mL)	Cmin (ng/mL)	AUC24h (µg·h/mL)	Reference
400 mg once daily (Week 2)	MDR-TB Patients	1.63	0.85	27.8	[2]
200 mg three times a week (Week 24)	MDR-TB Patients	0.74	0.44	-	[2]
400 mg daily for 2 weeks, then 200 mg 3x/week	MDR-TB Patients	-	-	11.8 (median, week 4)	[4]
Standard Regimen	HIV-positive and negative children/adolescents	-	-	127 (median weekly AUC)	[5]

Cmin: Trough plasma concentration; AUC24h: Area under the curve over 24 hours; MDR-TB: Multidrug-resistant tuberculosis.

Table 3: Pharmacokinetic Parameters of Bedaquiline and its M2 Metabolite

Analyte	Matrix	Concentration Range (ng/mL)	Key Finding	Reference
Bedaquiline	Plasma	94.7 to 2,540	Plasma concentrations are higher than M2.	[1]
M2 Metabolite	Plasma	34.3 to 496	-	[1]
Bedaquiline	PBMCs	16.2 to 5,478	-	[1]
M2 Metabolite	PBMCs	109.2 to 16,764	Intracellular concentrations of M2 are considerably higher than Bedaquiline.	[1]

PBMCs: Peripheral blood mononuclear cells.

Experimental Protocols

The quantification of Bedaquiline in biological matrices is predominantly performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or high-performance liquid chromatography (HPLC). The validation of these analytical methods is crucial for ensuring accurate and reproducible results.[6]

1. Sample Preparation

• Plasma Collection: Blood samples are typically collected in tubes containing an anticoagulant (e.g., EDTA). Plasma is separated by centrifugation (e.g., 3,000 rpm for 10 minutes) within an hour of collection and stored at -80°C until analysis.[7]

• Protein Precipitation: A common method for extracting Bedaquiline from plasma involves protein precipitation with a solvent like acetonitrile (B52724).

• Liquid-Liquid Extraction: This method involves the extraction of the drug from the plasma sample using an immiscible organic solvent.

• Solid-Phase Extraction (SPE): SPE cartridges can be used to clean up the sample and concentrate the analyte before analysis.

2. Chromatographic Separation

• Reverse-Phase HPLC (RP-HPLC): This is a widely used technique for the separation of Bedaquiline.[8]

  • Column: A C18 column is commonly employed (e.g., Symmetry C18, 4.6 mm × 250 mm, 5 µm).[8]

  • Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., phosphate (B84403) buffer or ammonium (B1175870) acetate) is used. The specific ratio and pH can vary between laboratories.[8] For example, one method uses Acetonitrile and Phosphate buffer (0.01 M, pH 3.2) in a 30:70% v/v ratio.[8] Another uses 10mM Ammonium acetate: methanol (B129727) in a 15:85 v/v ratio (pH adjusted to 4.5).

  • Flow Rate: A typical flow rate is around 1.0 mL/min.

  • Detection: UV detection is often used, with wavelengths ranging from 226 nm to 246 nm.[8][9]

3. Mass Spectrometry Detection (LC-MS/MS)

• LC-MS/MS provides high sensitivity and selectivity for the quantification of Bedaquiline and its metabolites.[10]

• Ionization: Electrospray ionization (ESI) in positive ion mode is typically used.

• Mass Transitions: Specific precursor-to-product ion transitions are monitored for Bedaquiline and its internal standard.

4. Method Validation

Analytical methods for Bedaquiline quantification are validated according to international guidelines (e.g., ICH guidelines) to ensure their reliability.[6][8] Key validation parameters include:

• Linearity: The method should be linear over a specific concentration range (e.g., 5-25 µg/ml or 6–14 μg/ml).[8]

• Accuracy and Precision: These parameters are assessed to ensure the closeness of the measured values to the true values and the reproducibility of the measurements.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These are the lowest concentrations of the analyte that can be reliably detected and quantified. For example, one study reported an LOD of 0.487 μg/ml and an LOQ of 1.477 μg/ml.[8]

• Specificity and Selectivity: The method should be able to unequivocally measure the analyte in the presence of other components in the sample.

• Robustness: The method's performance should not be significantly affected by small, deliberate variations in method parameters.

Mandatory Visualization

Metabolic Pathway of Bedaquiline

Bedaquiline is primarily metabolized in the liver by cytochrome P450 (CYP) enzymes.[11] The major metabolic pathway is N-demethylation by CYP3A4 to form the N-monodesmethyl metabolite (M2).[12][13] Studies have also shown the involvement of CYP2C8 and CYP2C19 in this process.[12][13]

Bedaquiline's primary metabolic pathway.

Experimental Workflow for Bedaquiline Pharmacokinetic Analysis

The following diagram illustrates a generalized workflow for the pharmacokinetic analysis of Bedaquiline from clinical samples.

Generalized workflow for Bedaquiline PK analysis.

References

• 1. journals.asm.org [journals.asm.org]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics and Safety of Bedaquiline in Human Immunodeficiency Virus (HIV)-Positive and Negative Older Children and Adolescents With Rifampicin-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analytical method development and validation of bedaquiline [wisdomlib.org]
• 7. Population pharmacokinetics and model-based dosing evaluation of bedaquiline in multidrug-resistant tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. allmultidisciplinaryjournal.com [allmultidisciplinaryjournal.com]
• 9. Method development and validation of an analytical quality by design ultrafast liquid chromatographic method for the determination of bedaquiline from pharmaceutical bulk and nanoemulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Bedaquiline metabolism: enzymes and novel metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Bedaquiline Metabolism: Enzymes and Novel Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating (aS,bS)-rel-Bedaquiline-d6 as an Internal Standard: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the bioanalysis of the anti-tuberculosis drug Bedaquiline (B32110), the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantitative data. This guide provides an objective evaluation of (aS,bS)-rel-Bedaquiline-d6 as an internal standard, comparing its performance with potential alternatives and providing supporting experimental data from published studies.

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1][2][3] For Bedaquiline, a diarylquinoline antimycobacterial agent, (aS,bS)-rel-Bedaquiline-d6 serves as this ideal internal standard. Its utility stems from its near-identical physicochemical properties to the analyte of interest, Bedaquiline.[4] This ensures it co-elutes chromatographically and experiences similar extraction recovery and ionization effects, thereby providing superior correction for analytical variability compared to structurally similar but non-isotopically labeled compounds.[1][3]

Performance Comparison: (aS,bS)-rel-Bedaquiline-d6 vs. Alternative Internal Standards

A structural analog, a compound with a similar chemical structure to Bedaquiline, could be considered as an alternative. However, even minor differences in structure can lead to variations in chromatographic retention time, extraction efficiency, and ionization response, potentially compromising the accuracy of the results.[3]

The following table summarizes the performance characteristics of (aS,bS)-rel-Bedaquiline-d6 based on data from various bioanalytical methods.

Parameter	(aS,bS)-rel-Bedaquiline-d6 Performance	Rationale for Superiority over Structural Analogs
Linearity (r²)	≥ 0.99[5][6]	Co-elution and similar ionization behavior ensure a consistent response ratio across the calibration range.
Accuracy (%)	1.9% to 13.6%[7]	Closely mimics the analyte's behavior during sample processing, leading to more accurate quantification.
Precision (%RSD)	Within-run: 3.0% to 7.2%Between-run: 0.0% to 4.3%[7]	Effectively normalizes for variations in sample preparation and instrument response.
Recovery (%)	Consistent and similar to Bedaquiline[6]	Near-identical chemical properties result in comparable extraction efficiencies.
Matrix Effect	Minimal and compensated[6]	Co-elution ensures that both the analyte and the internal standard are subjected to the same matrix-induced ion suppression or enhancement.

Experimental Protocols for Bioanalytical Methods Using (aS,bS)-rel-Bedaquiline-d6

Detailed methodologies are crucial for replicating and validating analytical methods. Below are summarized protocols from studies that have successfully employed (aS,bS)-rel-Bedaquiline-d6 as an internal standard for the quantification of Bedaquiline in biological matrices.

Sample Preparation: Liquid-Liquid Extraction[5][6]

This method is suitable for extracting Bedaquiline from human plasma.

• Objective: To isolate Bedaquiline and the internal standard from plasma proteins and other endogenous components.

• Procedure:

  • Pipette 50 µL of human plasma into a microcentrifuge tube.

  • Add the working solution of (aS,bS)-rel-Bedaquiline-d6.

  • Add the extraction solvent (e.g., methyl tertiary butyl ether - MTBE).

  • Vortex for a specified time to ensure thorough mixing and extraction.

  • Centrifuge to separate the organic and aqueous layers.

  • Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Fig. 1: Liquid-Liquid Extraction Workflow.

LC-MS/MS Analysis[5][8]

This section outlines the typical liquid chromatography and mass spectrometry conditions for the analysis of Bedaquiline and (aS,bS)-rel-Bedaquiline-d6.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., Zodiac C18, 50 x 4.6 mm, 5 µm).[5]

  • Mobile Phase: A gradient or isocratic mixture of an organic solvent (e.g., methanol (B129727) or acetonitrile) and an aqueous solution with additives (e.g., 5 mM ammonium (B1175870) formate (B1220265) in 0.1% formic acid).[5]

  • Flow Rate: 1.0 mL/min.[5]

  • Injection Volume: 5 µL.[8]

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[8]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Bedaquiline: e.g., m/z 555.1 → 58.4[8]

    • (aS,bS)-rel-Bedaquiline-d6: e.g., m/z 561.2 → 64.4[8]

Fig. 2: LC-MS/MS Analysis Workflow.

Logical Framework for Internal Standard Selection

The decision to use a deuterated internal standard is based on a logical progression aimed at ensuring the highest data quality.

Fig. 3: Decision Pathway for Internal Standard Selection.

Conclusion

The available scientific evidence strongly supports the use of (aS,bS)-rel-Bedaquiline-d6 as the internal standard of choice for the bioanalysis of Bedaquiline. Its isotopic relationship with the analyte ensures it accurately tracks and corrects for analytical variability, leading to robust, reliable, and reproducible data. The validation parameters consistently achieved in multiple studies underscore its superior performance characteristics. For researchers, scientists, and drug development professionals aiming for the highest quality data in pharmacokinetic, toxicokinetic, and clinical studies involving Bedaquiline, (aS,bS)-rel-Bedaquiline-d6 is an indispensable tool.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. Bioanalysis of bedaquiline in human plasma by liquid chromatography-tandem mass spectrometry: Application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]

The Gold Standard in Regulated Bioanalysis: A Justification for Deuterated Internal Standards

For researchers, scientists, and drug development professionals navigating the rigorous landscape of regulated bioanalysis, the choice of an internal standard is a critical decision that profoundly impacts data integrity and regulatory success. This guide provides an objective comparison of deuterated internal standards against their alternatives, supported by experimental data, to justify their position as the preferred choice in quantitative bioanalytical methods.

In the pursuit of accurate and reproducible quantification of drugs and their metabolites in complex biological matrices, the internal standard (IS) serves as a crucial control.[1] It is added at a known concentration to all samples, including calibrators and quality controls (QCs), to compensate for variability throughout the analytical workflow, from sample extraction to instrumental analysis.[2][3] While various types of internal standards exist, stable isotope-labeled internal standards (SIL-ISs), particularly deuterated standards, have emerged as the gold standard, a preference echoed by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) through the harmonized International Council for Harmonisation (ICH) M10 guideline.[4][5][6]

Superior Performance: A Data-Driven Comparison

The primary advantage of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte. This structural similarity ensures that the IS and analyte behave almost identically during sample preparation, chromatographic separation, and mass spectrometric detection.[7] This co-elution and co-ionization behavior is pivotal for effectively compensating for the unpredictable nature of matrix effects—the suppression or enhancement of the analyte's signal by co-eluting components from the biological matrix.[8][9]

The superior performance of deuterated internal standards is not merely theoretical. Experimental data consistently demonstrates their ability to enhance the accuracy and precision of bioanalytical methods compared to alternatives like structural analogs.

Quantitative Data Comparison

The following tables summarize the performance of deuterated internal standards in comparison to structural analog internal standards in various bioanalytical assays.

Table 1: Comparison of Assay Precision for Sirolimus in Whole Blood

Performance Parameter	Deuterated Internal Standard (SIR-d3)	Analog Internal Standard (DMR)
Inter-patient Assay Imprecision (CV%)	2.7% - 5.7%	7.6% - 9.7%

Data sourced from a study evaluating a deuterium-labeled internal standard for the measurement of sirolimus.[2] The significantly lower coefficient of variation (CV%) with the deuterated internal standard highlights its superior ability to control for analytical variability.

Table 2: Comparison of Accuracy and Precision for Kahalalide F in a Bioanalytical Assay

Performance Metric	Analogous Internal Standard	Deuterated (D8) Internal Standard
Accuracy (Mean Bias)	96.8%	100.3%
Precision (Standard Deviation)	8.6%	7.6%
Statistical Significance (Variance)	p=0.02 (Significantly Lower Variance)

Data from a study comparing a non-deuterated, analogous internal standard versus a deuterated stable isotope-labeled internal standard.[1][6] The results clearly show improved accuracy (mean bias closer to 100%) and enhanced precision (statistically significant lower variance) with the deuterated internal standard.

Table 3: Validation Summary for Venetoclax in Human Plasma using a Deuterated Internal Standard

QC Level	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Low	5.7	98.7	5.95	98.0
Medium	6.2	96.3	7.2	99.2
High	7.7	97.5	8.5	100.4

Data adapted from a validation study of a bioanalytical method for Venetoclax using its deuterated (D8) analogue as the internal standard.[4] This data demonstrates the excellent precision (Relative Standard Deviation, %RSD) and accuracy achievable with a deuterated internal standard, well within the acceptance limits set by regulatory agencies.

The Logic of Selection: Why Deuterated Standards Prevail

The decision to use a deuterated internal standard is a logical progression that prioritizes data quality and regulatory compliance. The near-perfect chemical mimicry of the analyte by its deuterated counterpart provides a level of analytical control that is difficult to achieve with other types of internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biopharmaservices.com [biopharmaservices.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. benchchem.com [benchchem.com]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of LC-MS/MS Platforms for Bedaquiline Quantification: A Guide for Researchers

A comprehensive review of current liquid chromatography-tandem mass spectrometry (LC-MS/MS) methodologies for the accurate quantification of the anti-tuberculosis drug Bedaquiline (B32110) in biological matrices. This guide provides a comparative overview of various platforms, detailed experimental protocols, and performance data to aid researchers in selecting the optimal system for their analytical needs.

The emergence of multidrug-resistant tuberculosis (MDR-TB) has necessitated the development of new therapeutic agents, with Bedaquiline being a cornerstone of modern treatment regimens. Accurate monitoring of Bedaquiline concentrations in patients is crucial for ensuring therapeutic efficacy and minimizing potential toxicities. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this purpose due to its high sensitivity, selectivity, and robustness. This guide offers a comparative analysis of different LC-MS/MS platforms reported in the literature for Bedaquiline quantification, providing researchers, scientists, and drug development professionals with the necessary information to make informed decisions.

Performance Characteristics of Different LC-MS/MS Platforms

The quantification of Bedaquiline has been successfully demonstrated on several triple quadrupole mass spectrometer systems. The choice of platform can influence sensitivity, throughput, and overall performance. Below is a summary of reported performance data from various studies.

LC-MS/MS Platform	Matrix	Linearity Range (ng/mL)	LLOQ (ng/mL)	Accuracy (%)	Precision (%CV)	Reference
Sciex API5500	Dried Blood Spots	Not Specified	Not Specified	Not Specified	Not Specified	[1]
Sciex API3200	Dried Blood Spots	Not Specified	Not Specified	Not Specified	Not Specified	[1]
Agilent LC 1260-AB Sciex API 5500	Hair	5 - 20,000	5	Not Specified	5.25 - 9.11 (within-run)	[2]
Unspecified Triple Quadrupole	Human Serum	50 - 6,000	50	1.9 - 13.6	3.0 - 7.2 (within-run), 0.0 - 4.3 (between-run)	[3][4][5]
Unspecified Triple Quadrupole	Human Plasma	5 - 1,800	5	Within Limits	Within Limits	[6]
Unspecified Triple Quadrupole	Human Plasma	31.3 - 4,000	31.3	Not Specified	Not Specified	[7]
AB Sciex 3000	Breast Milk	78 - 5,000	78	96.7 - 103.5	< 9.2 (inter- and intra-day)	[8]

Experimental Protocols: A Methodological Overview

The successful quantification of Bedaquiline relies on optimized experimental protocols encompassing sample preparation, chromatographic separation, and mass spectrometric detection. While specific parameters may vary between laboratories and platforms, a general workflow can be established.

Sample Preparation

A critical step in the bioanalysis of Bedaquiline is the effective extraction of the analyte from the biological matrix. Common techniques include:

• Protein Precipitation: This rapid and simple method is often used for plasma and serum samples. It involves the addition of a solvent, such as acetonitrile (B52724) or methanol (B129727), to precipitate proteins, followed by centrifugation to isolate the supernatant containing the analyte.

• Liquid-Liquid Extraction (LLE): LLE offers a cleaner extraction by partitioning the analyte between two immiscible liquid phases. Methyl tertiary butyl ether (MTBE) has been reported as an effective extraction solvent for Bedaquiline from plasma.[6]

• Solid-Phase Extraction (SPE): SPE provides a more selective and cleaner sample preparation compared to protein precipitation and LLE. It is particularly useful for complex matrices like breast milk.[8] For dried blood spots, a combination of extraction from the matrix followed by SPE has been described.[1]

Liquid Chromatography

Chromatographic separation is essential to resolve Bedaquiline and its metabolites from endogenous matrix components, thereby reducing ion suppression and improving analytical accuracy. Key aspects of the LC method include:

• Column: Reversed-phase columns, such as C18, are commonly employed for the separation of Bedaquiline.[6][7]

• Mobile Phase: A typical mobile phase consists of a mixture of an aqueous component (e.g., ammonium (B1175870) formate (B1220265) buffer) and an organic solvent (e.g., methanol or acetonitrile), often run in a gradient elution mode.[2][6]

• Flow Rate: Flow rates are generally in the range of 0.3 to 1.0 mL/min.[6][7]

Mass Spectrometry

Triple quadrupole mass spectrometers are universally used for Bedaquiline quantification, operating in the Multiple Reaction Monitoring (MRM) mode for its high selectivity and sensitivity.

• Ionization: Electrospray ionization (ESI) in the positive ion mode is the standard technique for ionizing Bedaquiline.

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for Bedaquiline and its internal standard (typically a deuterated analog like Bedaquiline-d6). For example, one study reported monitoring the transition 557.1–58.1 m/z for the quantifier ion of Bedaquiline.[2]

• Internal Standard: The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects and variations in instrument response, ensuring high accuracy and precision.[3][4][6]

Visualizing the Workflow and Biological Context

To further clarify the experimental process and the drug's mechanism of action, the following diagrams are provided.

A generalized experimental workflow for the quantification of Bedaquiline using LC-MS/MS.

The mechanism of action of Bedaquiline, targeting mycobacterial ATP synthase.

Conclusion

The quantification of Bedaquiline by LC-MS/MS is a well-established and reliable approach, with various platforms demonstrating adequate performance for clinical and research applications. While triple quadrupole systems from different manufacturers can achieve the required sensitivity and accuracy, the choice of a specific platform may be guided by factors such as existing laboratory infrastructure, desired level of automation, and specific matrix challenges. The provided experimental protocols and performance data serve as a valuable resource for laboratories aiming to develop and validate their own methods for Bedaquiline analysis. The successful implementation of these methods will undoubtedly contribute to the optimized use of this critical anti-tuberculosis drug.

References

• 1. Development and validation of an LC-MS/MS multiplex assay for the quantification of bedaquiline, n-desmethyl bedaquiline, linezolid, levofloxacin, and clofazimine in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An LC-MS/MS-based method to analyze the anti-tuberculosis drug bedaquiline in hair - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. Determination of bedaquiline in human serum using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. login.medscape.com [login.medscape.com]
• 8. Development and validation of a liquid chromatography tandem mass spectrometry assay for the analysis of bedaquiline and M2 in breast milk - PMC [pmc.ncbi.nlm.nih.gov]